Technical Documentation Center

1-(carbamoylmethyl)-1H-indole-3-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid
  • CAS: 1020984-96-6

Core Science & Biosynthesis

Foundational

The Enduring Scaffold: An In-depth Technical Guide to Indole-3-Carboxylic Acid Derivatives in Medicinal Chemistry

Introduction: The Indole-3-Carboxylic Acid Core - A Privileged Scaffold in Drug Discovery The indole nucleus, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, gracing the structures of numerous n...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Indole-3-Carboxylic Acid Core - A Privileged Scaffold in Drug Discovery

The indole nucleus, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, gracing the structures of numerous natural products and synthetic molecules with profound biological activities.[1][2][3] Among its many derivatives, indole-3-carboxylic acid stands out as a particularly versatile scaffold. Its inherent structural features, including a hydrogen bond donor (the indole N-H), a hydrogen bond acceptor (the carbonyl oxygen), and an acidic proton, provide a rich tapestry for molecular interactions with biological targets. This, combined with the modifiable aromatic ring system, allows for the fine-tuning of physicochemical properties, making it an attractive starting point for the design of novel therapeutics. This guide will provide an in-depth exploration of the medicinal chemistry of indole-3-carboxylic acid derivatives, from their synthesis to their diverse therapeutic applications, with a focus on the underlying principles that govern their biological activity.

Therapeutic Applications: A Multifaceted Pharmacological Profile

Indole-3-carboxylic acid derivatives have demonstrated a remarkable breadth of pharmacological activities, underscoring their potential in treating a wide array of human diseases.[4][5] This section will delve into some of the most significant therapeutic areas where these compounds have made an impact.

Anticancer Activity: Targeting the Hallmarks of Malignancy

The fight against cancer has been a major focus of research into indole-3-carboxylic acid derivatives. These compounds have been shown to interfere with various signaling pathways and cellular processes that are critical for tumor growth and survival.[6][7]

Mechanism of Action: A key mechanism of action for some indole-3-carboxylic acid derivatives is the inhibition of protein kinases, enzymes that play a crucial role in cell signaling and are often dysregulated in cancer.[4] For instance, certain derivatives have been designed as inhibitors of the B-cell lymphoma-2 (Bcl-2) family of proteins, which are key regulators of apoptosis (programmed cell death).[8] By inhibiting anti-apoptotic Bcl-2 proteins like Bcl-2 and Mcl-1, these compounds can restore the natural process of apoptosis in cancer cells, leading to their demise.[8]

Another important target is tubulin, the protein that polymerizes to form microtubules, a key component of the cytoskeleton involved in cell division.[4] Indole derivatives can bind to tubulin, disrupting microtubule dynamics and arresting cancer cells in mitosis, ultimately leading to cell death.[7] Furthermore, some derivatives have been found to enhance the anti-cancer potency of existing chemotherapeutic drugs like doxorubicin by inducing cellular senescence in colorectal cancer cells.[9]

Structure-Activity Relationships (SAR): The anticancer activity of indole-3-carboxylic acid derivatives is highly dependent on the nature and position of substituents on the indole ring and the carboxylic acid moiety. For example, in a series of indole carboxylic acid esters of melampomagnolide B, the indole-3-acrylic acid and indole-3-carboxylic acid conjugates were found to be the most potent against a panel of human cancer cell lines.[7][10] This suggests that the carboxylic acid group, or a bioisostere, is crucial for activity. Modifications at the N-1 position of the indole ring have also been shown to significantly influence activity, with the introduction of certain substituents leading to enhanced potency.

Signaling Pathway: Inhibition of the Bcl-2 Family of Proteins

Bcl2_Inhibition Indole-3-Carboxylic_Acid_Derivative Indole-3-Carboxylic_Acid_Derivative Bcl-2/Mcl-1 Bcl-2/Mcl-1 Indole-3-Carboxylic_Acid_Derivative->Bcl-2/Mcl-1 Inhibits Bax/Bak Bax/Bak Bcl-2/Mcl-1->Bax/Bak Inhibits Mitochondrion Mitochondrion Bax/Bak->Mitochondrion Activates Pore Formation Cytochrome_c Cytochrome_c Mitochondrion->Cytochrome_c Releases Apoptosome Apoptosome Cytochrome_c->Apoptosome Forms Caspase_Activation Caspase_Activation Apoptosome->Caspase_Activation Initiates Apoptosis Apoptosis Caspase_Activation->Apoptosis

Caption: Inhibition of anti-apoptotic Bcl-2/Mcl-1 proteins by indole-3-carboxylic acid derivatives, leading to apoptosis.

Antimicrobial and Antiviral Activity: Combating Infectious Diseases

The rise of antimicrobial resistance has created an urgent need for new therapeutic agents. Indole-3-carboxylic acid derivatives have emerged as a promising class of compounds with activity against a range of pathogens.[11]

Mechanism of Action: In bacteria, some indole-3-carboxylic acid dipeptide conjugates have been shown to target DNA gyrase and lanosterol-14-alpha demethylase, enzymes essential for DNA replication and cell membrane integrity, respectively.[12][13] Molecular docking studies have revealed that these compounds can form encouraging binding interactions within the active sites of these enzymes.[12][13] Other derivatives have been found to disrupt bacterial membranes and potentiate the activity of conventional antibiotics.[14]

In the context of viral infections, a notable example is a derivative of 6-bromo-5-methoxy-1-methyl-2-(1-piperidinomethyl)-3-(2-diethylaminoethoxy) carbonylindole, which has demonstrated potent in vitro activity against SARS-CoV-2.[15][16][17][18] This compound was found to completely inhibit viral replication and suppress the formation of syncytia induced by the viral spike protein.[15][16][17] Its mechanism is thought to involve the induction of interferon, a key component of the innate immune response.[15][16]

Structure-Activity Relationships (SAR): For antimicrobial activity, the conjugation of dipeptide motifs to the indole-3-carboxylic acid scaffold has been shown to be a successful strategy.[12][13] The nature of the amino acids in the dipeptide can significantly influence the antibacterial and antifungal potency. For antiviral activity, substitutions at the 1, 2, 5, and 6 positions of the indole ring, in addition to the esterification of the carboxylic acid, appear to be critical for potent activity against SARS-CoV-2.[15][16]

Antihypertensive Activity: Modulating the Renin-Angiotensin System

Hypertension, or high blood pressure, is a major risk factor for cardiovascular disease. Indole-3-carboxylic acid derivatives have been investigated as potential antihypertensive agents.

Mechanism of Action: A key target in the regulation of blood pressure is the renin-angiotensin system. Specifically, the angiotensin II type 1 (AT1) receptor is a G-protein coupled receptor that mediates the vasoconstrictive and salt-retaining effects of angiotensin II. Novel indole-3-carboxylic acid derivatives have been designed as AT1 receptor antagonists.[19] By blocking the AT1 receptor, these compounds prevent the actions of angiotensin II, leading to vasodilation and a reduction in blood pressure.[19]

Structure-Activity Relationships (SAR): Radioligand binding studies have shown that certain indole-3-carboxylic acid derivatives exhibit high nanomolar affinity for the AT1 receptor, comparable to the established drug losartan.[5][19] In vivo studies in spontaneously hypertensive rats have demonstrated that these compounds can effectively lower blood pressure when administered orally, with some exhibiting a longer duration of action than losartan.[19]

Anti-inflammatory Activity: Targeting Key Inflammatory Mediators

Chronic inflammation is a hallmark of many diseases. Indole derivatives, including those based on the indole-3-carboxylic acid scaffold, have shown promise as anti-inflammatory agents.[3][20][21][22]

Mechanism of Action: One of the primary mechanisms of action for anti-inflammatory indole derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is inducible and plays a key role in the inflammatory response.[21] By inhibiting COX-2, these compounds reduce the production of prostaglandins, which are potent inflammatory mediators.[21]

Structure-Activity Relationships (SAR): The introduction of an alkyl chain between the indole ring and a carboxamide group has been shown to be crucial for systemic anti-inflammatory activity in rat paw edema models.[23] Furthermore, substitutions on the indole ring, such as with a 5-fluoro group, can modulate the activity and reduce toxicity.[23]

Synthesis of Indole-3-Carboxylic Acid Derivatives: A Chemist's Toolkit

The synthesis of indole-3-carboxylic acid derivatives can be achieved through various methods, ranging from classical named reactions to modern catalytic approaches. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Classical Synthetic Approaches

One of the most well-known methods for indole synthesis is the Fischer indole synthesis .[2] This reaction involves the acid-catalyzed cyclization of a phenylhydrazone, which can be derived from a ketone or aldehyde. While versatile, this method can sometimes lead to mixtures of regioisomers.

Modern Catalytic Methods

More recently, transition metal-catalyzed reactions have become powerful tools for the synthesis of substituted indoles. For example, Pd(0)-catalyzed intramolecular α-arylation of β-(2-iodoanilino) esters provides a useful methodology for the preparation of indole-3-carboxylic acid ester derivatives.[24] Another approach involves the Cu(I)-catalyzed intramolecular amination of aryl bromides to construct the indole ring system.[25] These methods often offer milder reaction conditions and greater functional group tolerance compared to classical methods.

Experimental Workflow: Pd(0)-Catalyzed Intramolecular α-Arylation

Palladium_Catalysis cluster_reactants Reactants cluster_reaction Reaction Conditions beta-(2-Iodoanilino)_ester beta-(2-Iodoanilino)_ester Reaction_Vessel Reaction Setup beta-(2-Iodoanilino)_ester->Reaction_Vessel Pd(PPh3)4 Pd(PPh3)4 (catalyst) Pd(PPh3)4->Reaction_Vessel K-phenoxide Potassium Phenoxide (base) K-phenoxide->Reaction_Vessel Solvent Solvent Solvent->Reaction_Vessel Temperature Temperature Temperature->Reaction_Vessel Time Time Time->Reaction_Vessel Workup Aqueous Workup & Extraction Reaction_Vessel->Workup Purification Column Chromatography Workup->Purification Product Indole-3-carboxylic acid ester Purification->Product

Caption: A generalized workflow for the synthesis of indole-3-carboxylic acid esters via Pd(0)-catalyzed intramolecular α-arylation.

Detailed Experimental Protocol: Synthesis of a Representative Indole-3-Carboxylic Acid Derivative

This protocol provides a detailed, step-by-step methodology for the synthesis of a novel indole-3-carboxylic acid derivative, adapted from the literature.[26]

Synthesis of 2-(1H-indol-3-yl)-6-(4-nitrophenoxy)hexanoic acid

Materials:

  • Indole-3-acetic acid

  • Methanol

  • Methyl chloroformate

  • Lithium diisopropylamide (LDA)

  • Alkyl bromide (e.g., 1-bromo-4-(4-nitrophenoxy)butane)

  • 30% Sodium hydroxide aqueous solution

  • Ethyl acetate

  • Water

  • Anhydrous sodium sulfate

  • Standard laboratory glassware and equipment

Procedure:

  • Protection of the Carboxylic Acid:

    • To a solution of indole-3-acetic acid (1 equivalent) in methanol, add methyl chloroformate (1.1 equivalents) dropwise at 0 °C.

    • Allow the reaction to stir at room temperature for 2 hours.

    • Remove the solvent under reduced pressure to obtain the methyl ester intermediate.

  • α-Alkylation:

    • Prepare a solution of lithium diisopropylamide (LDA) (2.2 equivalents) in anhydrous THF at -78 °C.

    • Add a solution of the methyl ester intermediate (1 equivalent) in anhydrous THF dropwise to the LDA solution at -78 °C.

    • Stir the reaction mixture at -78 °C for 1 hour.

    • Add a solution of the alkyl bromide (1.2 equivalents) in anhydrous THF dropwise.

    • Allow the reaction to slowly warm to room temperature and stir overnight.

    • Quench the reaction with saturated aqueous ammonium chloride solution.

    • Extract the product with ethyl acetate (3 x 50 mL).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

  • Deprotection (Saponification):

    • Dissolve the purified α-alkylated ester in a mixture of THF and 30% aqueous sodium hydroxide solution.

    • Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction by TLC.

    • Once the reaction is complete, acidify the mixture with 1M HCl to pH 2-3.

    • Extract the product with ethyl acetate (3 x 50 mL).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.[26]

Data Presentation: Summary of Biological Activities

The following table summarizes the biological activities of selected indole-3-carboxylic acid derivatives discussed in this guide.

Compound/Derivative ClassTherapeutic AreaTarget/Mechanism of ActionPotency (IC₅₀/EC₅₀/MIC)Reference(s)
Indole-3-carboxylic acid esters of melampomagnolide BAnticancerTubulin polymerization inhibitorGI₅₀: 0.04-0.61 µM[7][10]
Indole-3-carboxylic acid-based Bcl-2/Mcl-1 dual inhibitorsAnticancerInhibition of Bcl-2 and Mcl-1Ki: 72 nM - 0.26 µM[8]
Dipeptide conjugates of indole-3-carboxylic acidAntimicrobialDNA gyrase and lanosterol-14-alpha demethylase inhibitionMIC: 50-100 µg/mL[12][13]
6-bromo-5-methoxy-1-methyl-2-(1-piperidinomethyl)-3-(2-diethylaminoethoxy) carbonylindole dihydrochlorideAntiviral (SARS-CoV-2)Inhibition of viral replication, syncytia formation, interferon inductionIC₅₀: 1.06 µg/mL[15][16][17]
Novel indole-3-carboxylic acid derivativesAntihypertensiveAngiotensin II (AT1) receptor antagonistHigh nanomolar affinity[5][19]
N-pyridinyl-indole-3-(alkyl)carboxamidesAnti-inflammatoryCOX-2 inhibition46-95% inhibition in rat paw edema[23]

Conclusion and Future Perspectives

The indole-3-carboxylic acid scaffold has proven to be a remarkably fruitful starting point for the discovery of new therapeutic agents. Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, antiviral, antihypertensive, and anti-inflammatory properties. The versatility of the indole core allows for extensive chemical modification, enabling the optimization of potency, selectivity, and pharmacokinetic properties.

Future research in this area will likely focus on several key aspects. The continued exploration of novel synthetic methodologies will be crucial for accessing new chemical space and generating diverse libraries of indole-3-carboxylic acid derivatives. A deeper understanding of the structure-activity relationships, aided by computational modeling and structural biology, will guide the rational design of more potent and selective inhibitors. Furthermore, the investigation of novel biological targets for these compounds could unveil new therapeutic opportunities. As our understanding of disease biology continues to grow, the enduring indole-3-carboxylic acid scaffold is poised to remain a prominent and valuable tool in the armamentarium of medicinal chemists for years to come.

References

  • Frontiers. (n.d.). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists.
  • RSC Publishing. (n.d.). A novel series of dipeptide derivatives containing indole-3-carboxylic acid conjugates as potential antimicrobial agents: the design, solid phase peptide synthesis, in vitro biological evaluation, and molecular docking study.
  • Acta Naturae. (2023). In Vitro Antiviral Activity of a New Indol-3-carboxylic Acid Derivative Against SARS-CoV-2.
  • ACS Publications. (2008). Synthesis of Indole-3-carboxylic Acid Derivatives by Pd(0)-Catalyzed Intramolecular α-Arylation of β-(2-Iodoanilino) Esters. The Journal of Organic Chemistry.
  • PubMed. (2017). Indole carboxylic acid esters of melampomagnolide B are potent anticancer agents against both hematological and solid tumor cells.
  • Acta Naturae. (2023). In Vitro Antiviral Activity of a New Indol-3-carboxylic Acid Derivative Against SARS-CoV-2.
  • ResearchGate. (2010). (PDF) Synthesis and biological evaluation of indole-3-carboxylic acid derivatives of amino acids and peptides.
  • PubMed. (2023). Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity.
  • ACS Publications. (2008). Synthesis of N-Substituted Indole-3-carboxylic Acid Derivatives via Cu(I)-Catalyzed Intramolecular Amination of Aryl Bromides. The Journal of Organic Chemistry.
  • PMC. (n.d.). Indole-3-carbinol as a chemopreventive and anti-cancer agent.
  • PMC. (2023). A novel series of dipeptide derivatives containing indole-3-carboxylic acid conjugates as potential antimicrobial agents: the design, solid phase peptide synthesis, in vitro biological evaluation, and molecular docking study.
  • AIP Publishing. (n.d.). Indole As An Emerging Scaffold In Anticancer Drug Design.
  • ResearchGate. (2023). (PDF) In Vitro Antiviral Activity of a New Indol-3-carboxylic Acid Derivative Against SARS-CoV-2.
  • MDPI. (2024). Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators.
  • Brieflands. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents.
  • MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).
  • ResearchGate. (n.d.). Synthesis and Antiviral Activity of Substituted Ethyl-2-Aminomethyl-5-Hydroxy-1H-Indole-3-Carboxylic Acids and Their Derivatives | Request PDF.
  • Narovlyansky, A. (n.d.). In Vitro Antiviral Activity of a New Indol-3-carboxylic Acid Derivative Against SARS-CoV-2 - PDF (English). Acta Naturae.
  • Scientific Research Publishing. (2015). Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. International Journal of Organic Chemistry, 5, 81-99.
  • PubMed. (2001). N-pyridinyl-indole-3-(alkyl)carboxamides and derivatives as potential systemic and topical inflammation inhibitors.
  • Bentham Science. (n.d.). Synthesis of Medicinally Important Indole Derivatives: A Review.
  • PubMed. (2017). Design, synthesis and preliminary biological evaluation of indole-3-carboxylic acid-based skeleton of Bcl-2/Mcl-1 dual inhibitors.
  • MDPI. (2023). Synthetic Methodologies and Therapeutic Potential of Indole-3-Carbinol (I3C) and Its Derivatives.
  • ResearchGate. (2024). Indole-3-Carboxylic Acid Enhanced Anti-cancer Potency of Doxorubicin via Induction of Cellular Senescence in Colorectal Cells.
  • ResearchGate. (n.d.). Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity | Request PDF.
  • Progress in Chemical and Biochemical Research. (2025). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review.
  • PubMed. (2011). Design, synthesis, and structure-activity relationships of indole-3-heterocycles as agonists of the CB1 receptor.
  • PMC. (n.d.). Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41.
  • ChemRxiv. (n.d.). Anti-inflammatory Activity of Indole and Amide Derivatives of Ursolic Acid: Design, Synthesis, and Docking Studies.
  • ResearchGate. (n.d.). The structure-activity relationship (SAR) of the novel indole....
  • PMC. (2025). Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii.
  • MDPI. (2018). Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies.
  • Taylor & Francis Online. (2025). Pharmacological Potential of Indole Derivatives: A Detailed Review.
  • Chalapathi Institute of Pharmaceutical Sciences. (2016). 442 Synthesis, Characterization and Anti-Inflammatory and Antipyreticevaluationof Novel Indole Derivatives.
  • CORE. (n.d.). Synthesis and structure-activity-relationships of indan acid derivatives as analgesic and anti-inflammatory agents.

Sources

Exploratory

Safety Data Sheet (SDS) and toxicity data for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid

An In-Depth Technical Guide on the Safety and Toxicity of 1-(Carbamoylmethyl)-1H-indole-3-carboxylic Acid Authored by a Senior Application Scientist Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxico...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide on the Safety and Toxicity of 1-(Carbamoylmethyl)-1H-indole-3-carboxylic Acid

Authored by a Senior Application Scientist

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological report for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid is publicly available at the time of this writing. This guide has been meticulously compiled by synthesizing data from structurally analogous indole derivatives to forecast a presumptive safety and toxicity profile. All information herein is for research and development purposes and should be used as a supplementary resource to rigorous in-house safety assessments.

Section 1: Executive Summary and Predicted Hazard Profile

1-(Carbamoylmethyl)-1H-indole-3-carboxylic acid belongs to the indole class of heterocyclic compounds, many of which are of significant interest in medicinal chemistry and drug development.[1] The core structure, an indole-3-carboxylic acid, is a known metabolite of biologically active compounds like indole-3-carbinol.[2][3] The addition of a carbamoylmethyl group at the N1 position is anticipated to modify its physicochemical and toxicological properties.

Based on an analysis of structurally related molecules, a GHS classification for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid can be predicted. This predictive profile serves as a baseline for safe handling and experimental design.

Table 1: Predicted GHS Hazard Classification

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed[4][5]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation[4][5][6][7][8]
Serious Eye Damage/Eye IrritationCategory 2AH319: Causes serious eye irritation[4][6][7][8]
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)Category 3H335: May cause respiratory irritation[4][6][8]

DOT Diagram 1: Predicted Hazard Relationship

cluster_chemical 1-(Carbamoylmethyl)-1H-indole-3-carboxylic acid cluster_hazards Predicted Hazards Chemical Chemical Structure OralTox Harmful if Swallowed Chemical->OralTox Ingestion SkinIrrit Skin Irritation Chemical->SkinIrrit Dermal Contact EyeIrrit Serious Eye Irritation Chemical->EyeIrrit Eye Contact RespIrrit Respiratory Irritation Chemical->RespIrrit Inhalation

Caption: Predicted hazards associated with exposure routes.

Section 2: Synthesis of Safety Data from Analogous Compounds

The predicted hazard profile is derived from the Safety Data Sheets of several key indole derivatives. The rationale for selecting these analogues is based on the shared indole-3-carboxylic acid core and the presence of functional groups that inform the overall reactivity and biological interaction of the target molecule.

Core Structure Analogue: Indole-3-carboxylic Acid

Indole-3-carboxylic acid itself is classified as an irritant.[5] GHS classifications from various suppliers consistently indicate it causes skin and serious eye irritation.[5][7] Some classifications also include warnings for acute oral toxicity and respiratory irritation.[5]

N-Substituted Analogue: 1-Methyl-1H-indole-3-carboxylic Acid

The methylation at the N1 position provides insight into how substitution at this site may influence toxicity. The SDS for this compound indicates it is a skin, eye, and respiratory irritant, and is harmful if swallowed, inhaled, or in contact with skin.[9] This suggests that N-substitution does not significantly mitigate the hazards associated with the parent indole-3-carboxylic acid.

Carboxamide Analogue: 1H-indole-3-carboxamide

The presence of a carboxamide functional group is a key feature of the target molecule. The SDS for 1H-indole-3-carboxamide indicates it is harmful if swallowed and causes skin, eye, and respiratory irritation.[4]

Section 3: Toxicological Data from Related Indole Derivatives

Direct toxicological studies on 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid have not been identified. However, extensive research on indole-3-carbinol, a natural precursor that is metabolized to indole-3-carboxylic acid, provides a valuable framework for understanding potential toxicological endpoints.[2][3]

Acute and Chronic Toxicity

Studies on indole-3-carbinol in rodents have shown varied results. In a 2-year study, there was clear evidence of carcinogenic activity in male mice, based on increased incidences of liver neoplasms, but no evidence of carcinogenic activity in female mice.[10] In rats, there was some evidence of carcinogenic activity in the uterus of females.[10]

Genotoxicity and Mutagenicity

The genotoxic potential of indole-3-carbinol has been evaluated in several assays, with the majority of results being negative.[2] However, under acidic conditions, such as those in the stomach, indole-3-carbinol can form condensation products that may be mutagenic.[2] One study reported that a nitrosated product of indole-3-carbinol was directly mutagenic to E. coli and S. typhimurium.[2]

Reproductive and Developmental Toxicity

Limited studies on the reproductive and developmental toxicity of indole-3-carbinol have been conducted. In one study, in utero exposure in rats resulted in a significant decrease in anogenital distance and crown-rump length in male offspring on postnatal day 1, although these effects were not significant when normalized to pup body weight.[2]

Table 2: Summary of Toxicological Data for Indole-3-Carbinol

Study TypeSpeciesRoute of AdministrationKey FindingsReference
2-Year CarcinogenicityMale B6C3F1/N MiceGavageClear evidence of carcinogenic activity (liver neoplasms).[10]
2-Year CarcinogenicityFemale B6C3F1/N MiceGavageNo evidence of carcinogenic activity.[10]
2-Year CarcinogenicityFemale Harlan Sprague Dawley RatsGavageEquivocal evidence of carcinogenic activity (uterine adenocarcinoma).[10]
GenotoxicityS. typhimuriumIn vitroWeakly mutagenic in strain TA100.[2]
Reproductive ToxicityHarlan Sprague Dawley RatsGavageDecreased anogenital distance and crown-rump length in male offspring.[2]

Section 4: Recommended Experimental Protocols for Safe Handling

Given the predicted hazard profile, the following protocols are recommended for handling 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid in a research setting.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. Based on the available data, the following minimum PPE is recommended:

  • Eye Protection: Safety glasses with side shields or goggles.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile).

  • Skin and Body Protection: Laboratory coat.

  • Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator may be necessary.

First Aid Measures

These first aid measures are based on the predicted hazards and should be adapted based on a site-specific risk assessment:

  • If Inhaled: Move person to fresh air.

  • In Case of Skin Contact: Wash off with soap and plenty of water.[11]

  • In Case of Eye Contact: Rinse cautiously with water for several minutes.[11]

  • If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[11]

DOT Diagram 2: Safe Handling Workflow

cluster_workflow Safe Handling Workflow Start Start: Obtain Compound RiskAssess Conduct Risk Assessment Start->RiskAssess PPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) RiskAssess->PPE Ventilation Work in Ventilated Hood PPE->Ventilation Handling Handle with Care Avoid Dust Generation Ventilation->Handling Disposal Dispose of Waste Properly Handling->Disposal Decon Decontaminate Work Area Disposal->Decon End End: Complete Experiment Decon->End

Caption: A generalized workflow for the safe handling of the compound.

Section 5: Conclusion and Future Directions

While a specific SDS for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid is not available, a conservative approach to handling based on the known hazards of structurally similar indole derivatives is warranted. The primary predicted hazards are skin, eye, and respiratory irritation, as well as potential harm if swallowed. The toxicological data for indole-3-carbinol, a metabolic precursor to the core structure, suggests that further investigation into the long-term effects, including carcinogenicity and reproductive toxicity, of this class of compounds is necessary. Researchers and drug development professionals are strongly encouraged to perform their own comprehensive risk assessments and, where possible, conduct preliminary in vitro toxicity screening to validate this predicted profile.

References

  • PubChem. (n.d.). 1H-indole-3-carboxamide. National Institutes of Health. Retrieved from [Link]

  • National Toxicology Program. (n.d.). NTP Technical Report on the Toxicology Studies of Indole-3-carbinol (CASRN 700-06-1). National Institutes of Health. Retrieved from [Link]

  • National Toxicology Program. (2014, May 8). NTP Technical Report on the Toxicology Studies of Indole-3-carbinol (CASRN 700-06-1) in F344/N Rats and B6C3F1/N Mice (Gavage Studies). National Institutes of Health. Retrieved from [Link]

  • PubChem. (n.d.). Indole-3-Carboxylic Acid. National Institutes of Health. Retrieved from [Link]

  • Frontiers in Chemistry. (n.d.). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Retrieved from [Link]

  • MDPI. (2022, January 26). 3-Carbamoylmethyl-Indole-1-Carboxylic Acid Ethyl Ester. Retrieved from [Link]

  • MDPI. (2024, February 22). Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, October 15). 1H-Indole-3-carboxylic acid, 1-methyl-, (1-(2-((methylsulfonyl)amino)ethyl)-4-piperidinyl)methyl ester. Retrieved from [Link]

  • Semantic Scholar. (2024, February 22). Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators. Retrieved from [Link]

  • PubMed. (2004, August 1). Pharmacokinetics and tissue disposition of indole-3-carbinol and its acid condensation products after oral administration to mice. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Optimal reaction conditions for N-alkylation of indole-3-carboxylic acid

Application Note: Optimal Reaction Conditions for N-Alkylation of Indole-3-Carboxylic Acid Executive Summary & Strategic Analysis The N-alkylation of indole-3-carboxylic acid (I3CA) presents a classic chemoselectivity pa...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimal Reaction Conditions for N-Alkylation of Indole-3-Carboxylic Acid

Executive Summary & Strategic Analysis

The N-alkylation of indole-3-carboxylic acid (I3CA) presents a classic chemoselectivity paradox in heterocyclic synthesis. Unlike simple indoles, where C3-alkylation is the primary competitor, I3CA contains a C3-electron-withdrawing group (EWG) that blocks C3 but introduces two critical challenges:[1]

  • Dual Acidity: The substrate contains two acidic protons: the carboxylic acid (

    
    ) and the indole N-H (
    
    
    
    , lowered from ~21 by the EWG).
  • Nucleophilic Competition (N vs. O): Upon deprotonation, the resulting dianion contains a hard oxy-nucleophile (carboxylate) and a softer aza-nucleophile (indole nitrogen).[1] Direct alkylation often leads to mixtures of N-alkyl acids , O-alkyl esters , and N,O-dialkyl products .[1]

The Senior Scientist’s Verdict: While direct alkylation of the acid is possible using Phase Transfer Catalysis (PTC), the "Protection-Alkylation-Hydrolysis" (PAH) route via the methyl ester is the industry "Gold Standard" for scalability and purity. This guide details both the robust PAH route and a high-throughput direct method.[1]

Mechanistic Grounding & Decision Matrix

To select the correct protocol, one must understand the electronic influence of the C3-carboxyl group.

  • Electronic Effect: The C3-COOH pulls electron density from the pyrrole ring.[1] This makes the N-H proton more acidic (easier to remove) but renders the resulting nitrogen lone pair less nucleophilic (slower to attack electrophiles) compared to unsubstituted indole.

  • Implication: Milder bases (carbonates) are often sufficient for deprotonation, but higher temperatures or more reactive electrophiles (iodides, triflates) are required for the substitution step.

Decision Tree: Selecting Your Protocol

DecisionTree Start Start: Indole-3-COOH Goal Goal? Start->Goal Pure Max Purity / Scale-Up Goal->Pure High Value Speed HTS / Library Gen Goal->Speed Speed RouteA Protocol A: Via Methyl Ester (Gold Standard) Pure->RouteA RouteB Protocol B: Direct Dianion Alkylation (PTC Method) Speed->RouteB

Figure 1: Strategic decision tree for selecting the alkylation pathway.

Protocol A: The "Gold Standard" (Via Methyl Ester)

This route eliminates O-alkylation competition by masking the carboxylic acid.[1] It is recommended for GMP intermediates and bulk synthesis.[1]

Step 1: Esterification (Pre-requisite)

Note: If starting from commercial Methyl Indole-3-Carboxylate, skip to Step 2.[1]

  • Reagents: Indole-3-COOH, MeOH,

    
     (cat).[1]
    
  • Conditions: Reflux, 4h. Quantitative yield.

Step 2: N-Alkylation (The Critical Step)

Optimized Conditions Table:

VariableRecommendationRationale
Base

(2.0 eq) or

(1.5 eq)
Carbonates are strong enough to deprotonate the EWG-activated N-H without causing decomposition.[1]

provides the "Cesium Effect" (higher solubility/reactivity).
Solvent DMF or Acetonitrile (MeCN)DMF ensures solubility of the polar substrate. MeCN is a greener alternative but requires reflux.[1]
Electrophile Alkyl Halide (1.1 - 1.2 eq)Slight excess ensures completion.[1]
Temp 60°C - 80°CHeat is required to overcome the reduced nucleophilicity of the N-atom.[1]
Concentration 0.2 M - 0.5 MHigh dilution prevents intermolecular aggregation.[1]

Detailed Workflow:

  • Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and reflux condenser. Purge with

    
     or Ar.[1]
    
  • Dissolution: Add Methyl Indole-3-Carboxylate (1.0 equiv) and anhydrous DMF (5 mL/mmol). Stir until dissolved.

  • Deprotonation: Add anhydrous

    
      (2.0 equiv). Stir at Room Temperature (RT) for 15–30 minutes.
    
    • Observation: The mixture may turn yellow/orange, indicating anion formation.

  • Alkylation: Add the Alkyl Halide (1.2 equiv) dropwise via syringe.[1]

  • Reaction: Heat to 60°C (for active halides like BnBr, MeI) or 90°C (for unreactive halides). Monitor by TLC/LC-MS.

    • Time: Typically 2–6 hours.[1]

  • Workup: Cool to RT. Pour mixture into ice-water (10x reaction volume).

    • Outcome: The product usually precipitates as a solid.[1] Filter and wash with water.[1][2][3]

    • Alternative: If oil forms, extract with EtOAc, wash with LiCl (5% aq) to remove DMF, dry over

      
      .
      
Step 3: Hydrolysis (Deprotection)
  • Reagents: LiOH (3 eq), THF/Water (1:1).

  • Conditions: RT, 4h. Acidify with 1M HCl to precipitate the N-Alkyl-Indole-3-Carboxylic Acid .[1]

Protocol B: Direct Dianion Alkylation (Phase Transfer Catalysis)

This method is faster (one pot) but requires strict stoichiometry control to avoid O-alkylation.[1] It utilizes a Phase Transfer Catalyst (PTC) to solubilize the dianion in an organic layer, protecting the carboxylate from alkylation via hydration shells or ion pairing.

Mechanism: The base (NaOH) generates the dianion (


 and 

).[1] The quaternary ammonium salt (

) transfers the dianion into the organic phase. The softer

reacts faster with soft electrophiles than the hard

.[1]

Reagents:

  • Substrate: Indole-3-carboxylic acid.[1][2][4][5]

  • Solvent: Toluene (Organic) / 50% NaOH (Aqueous).[1]

  • Catalyst: TBAB (Tetrabutylammonium bromide, 10 mol%).

  • Electrophile: Alkyl Halide (1.1 equiv Strict).[1]

Detailed Workflow:

  • Biphasic Setup: In a reaction vial, combine Indole-3-COOH (1.0 equiv) and Toluene (0.3 M).

  • Base Addition: Add 50% NaOH (aq) (4.0 equiv). The acid will dissolve into the aqueous layer as the salt.

  • Catalyst: Add TBAB (0.1 equiv).[1] Vigorously stir (1000 rpm) to create an emulsion.

  • Alkylation: Add Alkyl Halide (1.1 equiv) slowly.[1]

  • Reaction: Heat to 50°C for 12 hours.

  • Workup:

    • Separate layers.[1]

    • The aqueous layer contains the N-alkylated carboxylate .[1]

    • Acidify the aqueous layer with 1M HCl to pH 2.[1]

    • The product N-Alkyl-Indole-3-COOH will precipitate.[1] Filter and dry.[1][2][3]

Troubleshooting & Optimization Guide

IssueProbable CauseCorrective Action
Low Conversion Reduced nucleophilicity due to C3-EWG.[1]Switch solvent to DMF; Increase Temp to 90°C; Add KI (catalytic) to generate in-situ alkyl iodides (Finkelstein).
O-Alkylation (Ester) Hard/Soft mismatch; Carboxylate too exposed.[1]Protocol A: Ensure ester protection first.[1] Protocol B: Use soft electrophiles (Iodides > Bromides > Tosylates).[1] Avoid Sulfates.[1]
C2-Alkylation Steric crowding at N1.Rare for simple alkyls.[1] Use sterically unhindered bases (

) if

fails, but maintain low temp (0°C).
Decarboxylation Thermal instability of the acid.[1]Avoid temps >140°C. Never heat the free acid in acidic media.[1] Keep basic.

Visualizing the Reaction Pathway

ReactionPathway Substrate Indole-3-COOH Ester Methyl Indole-3-Carboxylate (Protected) Substrate->Ester MeOH, H2SO4 (Protocol A) Dianion Indole Dianion (COO- / N-) Substrate->Dianion NaOH (aq) (Protocol B) N_Alkyl_Ester N-Alkyl Ester (Stable Intermediate) Ester->N_Alkyl_Ester K2CO3, R-X, DMF (Selective N-Alkylation) Product FINAL PRODUCT N-Alkyl-Indole-3-COOH Dianion->Product TBAB, R-X (PTC Control) SideProduct Side Product: O-Alkyl Ester Dianion->SideProduct No Catalyst Uncontrolled N_Alkyl_Ester->Product LiOH, Hydrolysis

Figure 2: Reaction pathways comparing the protected route (Blue/Green) vs. the direct route (Red).

References

  • Sundberg, R. J. (1996).[1] Indoles.[1][2][3][6][7][8][9][10] Academic Press.[1] (Foundational text on indole nucleophilicity and EWG effects).

  • Lian, Y., et al. (2017). "CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives." Journal of the American Chemical Society. Link (Discusses overcoming poor nucleophilicity in substituted indoles).

  • Maji, M., et al. (2022).[1][9] "Regio-Selective C3- and N-Alkylation of Indolines in Water." The Journal of Organic Chemistry. Link (Green chemistry approaches and regioselectivity).

  • BenchChem. (2025).[1][2][3] "Optimizing reaction conditions for the derivatization of methyl indole-3-carboxylate." Link (Specific protocols for carbonate-based alkylation).

  • Shiri, M. (2012).[1] "Indoles in Multicomponent Processes." Chemical Reviews. Link (Review of reactivity patterns).

Disclaimer: All protocols involve hazardous chemicals.[1] Consult local EHS guidelines and SDS before experimentation.

Sources

Application

Recrystallization solvents for purifying 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid

Application Note: Recrystallization Solvents & Purification Protocols for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid Executive Summary & Chemical Context Target Molecule: 1-(carbamoylmethyl)-1H-indole-3-carboxylic a...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Recrystallization Solvents & Purification Protocols for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid

Executive Summary & Chemical Context

Target Molecule: 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid Chemical Class: Indole-3-carboxylic acid derivative / N-substituted Indole acetamide. Molecular Characteristics:

  • Core: Indole (Aromatic, Hydrophobic).

  • C3 Substituent: Carboxylic Acid (-COOH, pKa ~4.8–5.2, H-bond donor/acceptor).

  • N1 Substituent: Acetamide/Carbamoylmethyl (-CH₂CONH₂, Polar, H-bond donor/acceptor).[1]

Purification Challenge: This molecule exhibits "schizophrenic" solubility—the indole core drives lipophilicity, while the carboxylic acid and amide moieties introduce significant polarity and hydrogen-bonding capability. Common impurities often include unreacted indole-3-carboxylic acid, inorganic salts (from alkylation steps), and hydrolysis byproducts (di-acid forms).

This guide outlines a self-validating solvent selection strategy and a robust recrystallization protocol designed to achieve >98% HPLC purity.

Solvent Selection Strategy (Thermodynamic Logic)

Selection is governed by the "Like Dissolves Like" principle, modified for high-melting-point solids. We utilize a Polar-Protic / Polar-Aprotic gradient .

Table 1: Solvent Candidate Profile
Solvent SystemRoleSolubility (Hot)Solubility (Cold)Impurity Rejection Profile
Methanol (MeOH) Primary SolventHighModerateGood for removing non-polar byproducts.[1]
Ethanol (EtOH) / Water (9:1) Recommended HighLowExcellent for rejecting inorganic salts and highly polar degradation products.[1]
Acetic Acid (Glacial) Special CaseVery HighModerateUse only if the compound is insoluble in alcohols.[1] Risk of amide hydrolysis if heated too long.
DMF / Water Anti-solvent PairHighN/A (Precipitation)"Reset" button for crude material with heavy tar/polymer content.
Ethyl Acetate Anti-solventLowInsolubleUsed to wash filter cakes to remove non-polar surface impurities.

Mechanistic Insight: The Ethanol/Water system is prioritized. The water component acts as a co-solvent at high temperatures (disrupting the crystal lattice H-bonds of the amide) but functions as a powerful anti-solvent upon cooling, forcing the indole core to stack and crystallize.[1] It also keeps inorganic salts (NaCl/KBr) in solution, which are common contaminants in N-alkylation reactions.

Detailed Recrystallization Protocol

Safety Warning: Perform all steps in a fume hood. Indole derivatives may be biologically active.[2][3][4]

Phase A: Solubility Screening (The "Self-Validating" Step)

Before committing the bulk batch, validate the solvent system on 100 mg.[1]

  • Place 100 mg of crude solid in a test tube.

  • Add Ethanol (95%) dropwise while heating to reflux (approx. 78°C).

  • Observation:

    • Dissolves in <1 mL: Too soluble. Use EtOH/Water (1:1) .

    • Dissolves in 1–3 mL:Ideal. Proceed to Phase B.

    • Insoluble: Switch to DMF/Water precipitation or Glacial Acetic Acid .

Phase B: Bulk Recrystallization (Standard Protocol)

Reagents:

  • Crude 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid

  • Solvent: Ethanol (95% or Absolute)

  • Anti-solvent: Deionized Water (Optional)

  • Wash Solvent: Cold Ethyl Acetate or Diethyl Ether

Step-by-Step Methodology:

  • Dissolution:

    • Transfer crude solid to a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

    • Add Ethanol (approx. 10–15 mL per gram of solid).

    • Heat to mild reflux. If solid remains, add Ethanol in 5 mL increments until fully dissolved.

    • Critical Check: If black specks (carbon/inorganics) remain but the bulk is dissolved, perform a Hot Filtration immediately through a pre-warmed Celite pad.[1]

  • Nucleation & Growth:

    • Remove from heat. Allow the solution to cool slowly to room temperature (20–25°C) over 2 hours. Do not shock cool (ice bath immediately), as this traps impurities (oiling out).

    • If no crystals form: Reheat to reflux and add warm Water dropwise until a faint turbidity (cloudiness) persists. Add 1 mL of Ethanol to clear it, then cool again.[1]

  • Maturation:

    • Once crystals appear at room temperature, place the flask in an ice bath (0–4°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the crystals using a Büchner funnel under vacuum.

    • Displacement Wash: Wash the filter cake immediately with cold Ethanol (or Ethyl Acetate) to remove the mother liquor containing impurities.[1]

  • Drying:

    • Dry in a vacuum oven at 45–50°C for 12 hours. (Note: High heat >80°C may cause amide dehydration or decarboxylation).

Visualization: Purification Workflow

The following diagram illustrates the decision logic for the purification process.

RecrystallizationWorkflow Start Start: Crude Material SolubilityTest Solubility Test (100mg) Solvent: Hot EtOH Start->SolubilityTest Decision Dissolution Behavior? SolubilityTest->Decision PathA Soluble (10-20 vol) Decision->PathA Ideal PathB Insoluble Decision->PathB Solid Remains PathC Too Soluble (<5 vol) Decision->PathC Instant Dissolution ProcessA Standard Recrystallization 1. Reflux in EtOH 2. Hot Filter (Celite) 3. Slow Cool PathA->ProcessA ProcessB High Polarity Switch Use DMF or DMSO Precipitate with Water PathB->ProcessB ProcessC Solvent Modification Use EtOH/Water (1:1) PathC->ProcessC Isolation Vacuum Filtration Wash: Cold EtOAc ProcessA->Isolation ProcessB->Isolation ProcessC->Isolation QC QC Analysis (HPLC / NMR) Isolation->QC

Figure 1: Decision tree for solvent selection and process execution based on solubility behavior.

Troubleshooting & Quality Control

Common Failure Modes
  • Oiling Out: The product separates as a liquid oil instead of crystals.

    • Cause: Cooling too fast or solvent is too polar.

    • Remedy: Reheat to dissolve. Add a "seed crystal" of pure product. Cool extremely slowly (wrap flask in foil/towel).

  • Colored Impurities: Product is brown/yellow instead of off-white.

    • Remedy: Add Activated Carbon (Charcoal) during the hot dissolution step (Step 1), stir for 10 mins, then hot filter.[1]

QC Specifications (Acceptance Criteria)
TestMethodAcceptance Criteria
Identity 1H-NMR (DMSO-d6)Confirms Indole protons (7.0-8.0 ppm), -CH2- (singlet ~4.8 ppm), -COOH (broad >11 ppm).[1][5]
Purity HPLC (C18 Column)> 98.0% Area
Solvent Residue GC-Headspace< 5000 ppm (EtOH)

References

  • ChemicalBook. (n.d.).[1][6] 1-Methyl-1H-indole-3-carboxylic acid Properties and Synthesis. Retrieved from

    • Context: Provides physical property baselines (melting points, solubility) for closely related 1-substituted indole-3-carboxylic acids.
  • National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 10766, Indole-3-carboxylic acid. Retrieved from

    • Context: Establishes the acidity (pKa) and solubility profile of the parent indole-3-carboxylic acid core.
  • Organic Syntheses. (1977).[1] Ethyl 2-methylindole-5-carboxylate: Synthesis and Purification. Organic Syntheses, Coll. Vol. 6, p.560. Retrieved from

    • Context: Authoritative protocol for recrystallizing indole-carboxylate esters using Ethanol/W
  • MDPI. (2022).[1][7] Synthesis of 3-Carbamoylmethyl-indole-1-carboxylic acid ethyl ester. Molbank 2022.[7] Retrieved from [7]

    • Context: Describes the synthesis and workup (precipitation/washing)

Sources

Method

HPLC method development for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid detection

Executive Summary This application note details the method development strategy and finalized protocol for the detection of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid (hereafter referred to as 1-CMICA ). This compou...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the method development strategy and finalized protocol for the detection of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid (hereafter referred to as 1-CMICA ). This compound, characterized by an indole core substituted with a carboxylic acid at position 3 and a carbamoylmethyl (acetamide) group at position 1, presents specific chromatographic challenges due to its amphiphilic nature and pH-dependent ionization.

This guide is designed for pharmaceutical researchers and analytical chemists requiring a robust, transferable HPLC method for purity analysis, metabolite tracking, or stability testing.

Physicochemical Profiling & Method Strategy

Before selecting column chemistry, we must analyze the analyte's properties to predict retention behavior.

Structural Analysis
  • Core: Indole (Hydrophobic, UV active).

  • Functional Group A (C3): Carboxylic Acid (-COOH).

    • Effect: Ionizable.[1] At pH > 4.5, it exists as a carboxylate anion (

      
      ), significantly reducing retention on Reversed-Phase (RP) columns.
      
  • Functional Group B (N1): Carbamoylmethyl (

    
    ).
    
    • Effect: Neutral, polar. Increases water solubility compared to the parent indole.

Theoretical Properties[1]
  • pKa (Acid): ~4.2 – 4.6 (Indole-3-carboxylic acid moiety).

  • LogP (Octanol/Water): Estimated ~1.2 – 1.[2]5. (Lower than Indole-3-carboxylic acid due to the polar amide side chain).

  • UV Maxima: ~218 nm, ~280 nm, ~290 nm (Typical Indole absorption).

Method Development Logic (Decision Tree)

The presence of the carboxylic acid dictates that pH control is the critical variable. To ensure robust retention and peak shape, we must suppress the ionization of the acid (keeping it neutral) or use a specialized column for polar retention.

MethodDevelopment Start Analyte: 1-CMICA (Acidic + Polar Amide) ChoicePH Mobile Phase pH Strategy Start->ChoicePH HighPH High pH (> 7.0) Analyte Ionized (COO-) ChoicePH->HighPH LowPH Low pH (< 3.0) Analyte Neutral (COOH) ChoicePH->LowPH ResultHigh Poor Retention on C18 Requires Ion Pairing or HILIC HighPH->ResultHigh ResultLow Strong Retention on C18 Sharp Peak Shape LowPH->ResultLow FinalDecision SELECTED STRATEGY: Reversed-Phase C18 pH 2.5 (Formic Acid) ResultLow->FinalDecision

Figure 1: Decision matrix for mobile phase selection based on analyte pKa.

Detailed Experimental Protocol

Reagents and Materials
  • Reference Standard: 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid (>98% purity).

  • Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (Milli-Q or equivalent).

  • Additives: Formic Acid (LC-MS Grade) or Phosphoric Acid (85%, HPLC Grade).

    • Note: Use Formic Acid if MS detection is required.[3] Use Phosphoric Acid for UV-only methods (better low-UV transparency).

Chromatographic Conditions (The "SOP")
ParameterSettingRationale
Column C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge BEH C18) Dimensions: 150 x 4.6 mm, 3.5 µm or 5 µmProvides hydrophobic interaction for the indole core. End-capping reduces silanol interactions with the amide nitrogen.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)Suppresses carboxylic acid ionization, ensuring the analyte remains in its neutral, hydrophobic form for retention.
Mobile Phase B Acetonitrile (100%) Stronger eluent than Methanol; provides sharper peaks and lower backpressure.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns.
Column Temp. 30°C or 40°CElevated temperature improves mass transfer and reduces backpressure.
Injection Vol. 5 - 10 µLDepends on sample concentration.
Detection UV @ 280 nm (Primary)UV @ 220 nm (Secondary)280 nm is specific to the indole ring and avoids solvent cut-off noise.
Gradient Program

Due to the polarity of the carbamoylmethyl group, the analyte may elute earlier than typical indoles. A gradient starting at low organic % is recommended.

Time (min)% Mobile Phase BEvent
0.05%Initial equilibration (Trap polar impurities)
2.05%Isocratic hold
12.060%Linear ramp to elute 1-CMICA
15.095%Column wash (remove hydrophobic contaminants)
17.095%Wash hold
17.15%Return to initial conditions
22.05%Re-equilibration

Method Validation Parameters (ICH Q2)

To ensure the method is scientifically valid, the following parameters must be assessed:

System Suitability Test (SST)

Run 5 replicate injections of the standard (approx. 50 µg/mL).

  • Retention Time %RSD: ≤ 1.0%

  • Peak Area %RSD: ≤ 1.0%

  • Tailing Factor (T): 0.8 < T < 1.5

  • Theoretical Plates (N): > 5000

Linearity & Range

Prepare calibration standards in the range of 1 µg/mL to 100 µg/mL in 50:50 Water:Acetonitrile.

  • Acceptance:

    
    .
    
Limit of Detection (LOD) & Quantitation (LOQ)
  • LOD: Signal-to-Noise (S/N) ratio of 3:1.

  • LOQ: Signal-to-Noise (S/N) ratio of 10:1.

  • Estimated LOQ: ~0.1 - 0.5 µg/mL (UV @ 280 nm).

Troubleshooting & Optimization

Common issues encountered with N-substituted indole acids and their solutions:

IssueProbable CauseCorrective Action
Peak Tailing Secondary interactions between the amide nitrogen and residual silanols on the column.1. Ensure column is "End-capped".2. Increase buffer strength (e.g., 10mM Ammonium Formate pH 3.0).
Split Peaks Sample solvent mismatch.Dissolve the sample in the initial mobile phase (5% ACN) rather than 100% MeOH.
Retention Time Drift pH fluctuation in Mobile Phase A.Carboxylic acids are sensitive to pH near their pKa. Ensure precise pH adjustment or use buffered mobile phase (Phosphate/Formate) rather than simple acid addition.
Low Sensitivity Wrong wavelength.280 nm is selective but 220 nm is 5-10x more intense. If the matrix is clean, switch to 220 nm.
Synthesis Pathway Context (Impurity Profiling)

If this method is used for reaction monitoring, be aware of the precursors.

  • Precursor: Indole-3-carboxylic acid ethyl ester.

  • Reagent: 2-Chloroacetamide (or similar alkylating agent).

  • Separation: The Ethyl Ester precursor is much more hydrophobic and will elute significantly later (likely >12 min in the gradient above). The Acid (1-CMICA) elutes earlier.

Workflow Sample Sample Prep (Dissolve in 10% ACN) HPLC HPLC Separation (C18, pH 2.7) Sample->HPLC Injection Detect Detection (UV 280nm) HPLC->Detect Elution Data Data Analysis (Integration & Quant) Detect->Data Signal

Figure 2: Analytical workflow for 1-CMICA detection.

References

  • Sielc Technologies. "Separation of Indole-3-carboxylic acid on Newcrom R1 HPLC column." SIELC Application Notes. Available at: [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 69867, Indole-3-carboxylic acid." PubChem. Accessed Oct 26, 2025. Available at: [Link]

  • Szkop, M., & Bielawski, W. (2013).[4] "A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid." Antonie van Leeuwenhoek, 103(3), 683–691.[4] Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Hydrolysis of the Carbamoyl Group (Acidic Conditions)

The following guide is designed as a specialized Technical Support Center for researchers dealing with the acid-catalyzed hydrolysis of the carbamoyl moiety (–O–C(=O)–N<). Status: Operational | Tier: Level 3 (Senior Appl...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is designed as a specialized Technical Support Center for researchers dealing with the acid-catalyzed hydrolysis of the carbamoyl moiety (–O–C(=O)–N<).

Status: Operational | Tier: Level 3 (Senior Application Support) Subject: Troubleshooting Acid-Catalyzed Cleavage of Carbamates/Urethanes Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Diagnostic & Triage: Why is my reaction failing?

Before altering parameters, identify the failure mode. Carbamates are inherently robust; their resonance stabilization energy (


 22 kcal/mol) makes them less electrophilic than esters.

Module 1: The Diagnostic Flowchart Use this logic tree to isolate the root cause of hydrolytic failure.

DiagnosticFlow Start START: Reaction Incomplete/Stalled CheckSM Is Starting Material (SM) still present by LCMS/TLC? Start->CheckSM CheckSol Is the reaction mixture homogeneous? CheckSM->CheckSol Yes (SM Intact) CheckInter Do you see the Decarboxylated Intermediate (Carbamic Acid)? CheckSM->CheckInter No (SM Consumed) SolubilityIssue Phase Transfer Issue: Hydrolysis is surface-limited. Action: Add Dioxane or AcOH. CheckSol->SolubilityIssue No (Precipitate/Oiling) KineticsIssue Kinetic Barrier: Activation energy not met. Action: Increase Temp >80°C or Switch Acid (HCl -> HBr). CheckSol->KineticsIssue Yes (Clear Solution) EquilibriumIssue Equilibrium/Product Inhibition: Amine salt is stable. Action: Steam distillation (remove alcohol). CheckInter->EquilibriumIssue Yes (Rare)

Figure 1: Diagnostic logic for troubleshooting carbamate hydrolysis failures.

The Mechanics of Failure (Theory & Causality)

To fix the reaction, you must understand the competing mechanisms. In acidic media, the hydrolysis of the carbamoyl group (


) typically follows an 

(Acid-catalyzed, Acyl-cleavage, Bimolecular)
mechanism.
The Kinetic Bottleneck

Unlike esters, the nitrogen lone pair in the carbamoyl group donates electron density into the carbonyl (


-donation), significantly reducing the electrophilicity of the carbonyl carbon.
  • Consequence: Protonation of the carbonyl oxygen is less favorable, and the subsequent nucleophilic attack by water is the rate-determining step (RDS).

  • Critical Insight: If your carbamate has an electron-donating alkyl group on the nitrogen (e.g.,

    
    -ethyl), hydrolysis will be significantly slower than an 
    
    
    
    -aryl carbamate.
Mechanism Visualization

Mechanism Substrate Carbamate (Resonance Stabilized) Protonation Protonation (Carbonyl Oxygen) Substrate->Protonation + H+ Tetrahedral Tetrahedral Intermediate Protonation->Tetrahedral + H2O (RDS) Collapse Collapse & Decarboxylation Tetrahedral->Collapse - ROH Products Products Collapse->Products Amine + CO2

Figure 2: The


 pathway. Note that the attack of water (RDS) is sterically and electronically hindered in stable carbamates.

Troubleshooting Guides & Protocols

Issue A: "The reaction is too slow / No conversion after 24h"

Diagnosis: The activation energy barrier is too high for the current conditions. Context: Simple alkyl carbamates (e.g., ethyl carbamate) are remarkably stable in dilute acid. 1M HCl at room temperature is insufficient.

Corrective Protocol: The "Stress Test"

  • Solvent Switch: Replace water/methanol with Acetic Acid/Conc. HCl (1:1) or 48% HBr .

    • Why: Acetic acid increases solubility of organic substrates; HBr is a stronger acid and bromide is a better nucleophile (if

      
       cleavage is possible).
      
  • Temperature: Increase to Reflux (100–110°C) .

    • Why: Rate constants for amide/carbamate hydrolysis often double for every 10°C increase.

  • Concentration: Ensure acid is in large excess (>10 equiv).

Quantitative Comparison of Acidic Conditions

ConditionApprox. Time to 50% Conv. (Ethyl Carbamate)Suitability
1M HCl, 25°C> 1 YearIneffective
1M HCl, 80°CDaysSlow
6M HCl, Reflux4–12 HoursStandard
48% HBr, Reflux1–4 HoursAggressive (Risk of bromination)
Polyphosphoric Acid (PPA), 100°C1–3 HoursSpecialized (Dehydrating)
Issue B: "I have solubility issues / Heterogeneous mixture"

Diagnosis: The carbamate is lipophilic. Hydrolysis is occurring only at the interface, which is kinetically negligible. Context: Aqueous acids (HCl) often cause organic substrates to "oil out."

Corrective Protocol: Homogenization

  • Co-solvent: Use 1,4-Dioxane or Diglyme (high boiling point ethers).

    • Ratio: 1:1 v/v with Conc. HCl.

    • Warning: Avoid alcohols (MeOH/EtOH) as co-solvents; they can lead to transesterification rather than hydrolysis, producing a different carbamate.

  • Phase Transfer Catalysis (PTC): If strictly aqueous acid is required, add 5 mol% Sodium Dodecyl Sulfate (SDS) .

    • Why: Micellar catalysis can concentrate protons and substrate in the Stern layer, accelerating the rate.

Issue C: "Product Degradation / Charring"

Diagnosis: The harsh conditions required to hydrolyze the carbamoyl group are destroying the rest of the molecule.

Corrective Protocol: "Soft" Acidolysis If the substrate contains acid-sensitive groups (e.g., alkenes, acetals), avoid refluxing HCl.

  • Trimethylsilyl Iodide (TMSI) Equivalent:

    • Reagents: TMSCl + NaI in Acetonitrile.

    • Mechanism:[1][2][3][4][5][6][7][8] Cleaves the alkyl-oxygen bond (

      
      ) via an 
      
      
      
      mechanism rather than attacking the carbonyl.
    • Conditions: Reflux, anhydrous.

  • Boron Tribromide (

    
    ): 
    
    • Conditions: DCM, -78°C to RT.

    • Target: Specifically cleaves the ester linkage of the carbamate.

FAQ: Expert Insights

Q: Can I monitor the reaction by pH change? A: No. The reaction consumes


 initially but releases it upon ammonium formation, and the high acid concentration makes pH monitoring insensitive.
  • Better Method: Monitor

    
     evolution  (bubbling) or use LC-MS  (look for the mass of the amine 
    
    
    
    ).

Q: Why does the reaction stall at 50%? A: This is likely product inhibition . The amine produced is basic. In limited acid, the amine effectively buffers the solution, reducing the concentration of free protons available to catalyze further hydrolysis.

  • Fix: Ensure the acid is present in at least 5-10 molar equivalents relative to the substrate.

Q: Is there a difference between hydrolyzing a Cyclic Carbamate (Oxazolidinone) vs. Linear? A: Yes. Cyclic carbamates are generally more stable due to the lack of rotational freedom which often protects the carbonyl. Opening the ring usually requires alkaline conditions (saponification) rather than acidic, unless the ring strain is high.

References

  • Mechanism of Acid Catalysis

    • Title: The hydrolysis of amides, esters, and related compounds in acid solution.[3][4][5][8] Part II. Carbamates.

    • Source: J. Chem. Soc. B, 1968.
    • URL:[Link]

  • Kinetics & pH Dependence

    • Title: Kinetics and mechanism of hydrolysis of benzimidazolylcarbam
    • Source: J. Braz. Chem. Soc., 2007.
    • URL:[Link]

  • General Stability Data

    • Title: Organic Carbamates in Drug Design and Medicinal Chemistry.[2][9]

    • Source: J. Med. Chem., 2015.[9]

    • URL:[Link]

  • Alternative Cleavage Methods

    • Title: Cleavage of Carbam
    • Source: Greene's Protective Groups in Organic Synthesis.
    • URL:[Link]

Sources

Optimization

Technical Support Center: Purification Strategies for Removing Unreacted Indole-3-Carboxylic Acid

Welcome to the technical support center for synthetic and medicinal chemists. This guide provides in-depth troubleshooting and practical solutions for a common purification challenge: the removal of unreacted indole-3-ca...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic and medicinal chemists. This guide provides in-depth troubleshooting and practical solutions for a common purification challenge: the removal of unreacted indole-3-carboxylic acid (I3CA) from your final product. As researchers, scientists, and drug development professionals, we understand that robust and efficient purification is paramount to the integrity of your experimental outcomes. This document is designed to provide not just protocols, but also the underlying chemical principles to empower you to tackle this separation with confidence.

Core Principles & Physicochemical Data

Success in purification begins with a fundamental understanding of the molecule you are trying to remove. Indole-3-carboxylic acid is an acidic, planar molecule with distinct solubility properties. Its carboxylic acid moiety is the key to its removal in most instances.

PropertyValueSource
Molecular Formula C₉H₇NO₂PubChem[1]
Molecular Weight 161.16 g/mol ChemicalBook[2]
Appearance Light beige or light brown crystalline powderChemicalBook, TOKU-E[2][3]
Melting Point 232-234 °C (decomposes)ChemicalBook[2]
pKa ~3.90 (Predicted)ChemicalBook[2]
Solubility Soluble in methanol, ethanol, DMSO, DMF; sparingly soluble in water.ChemicalBook, Cayman Chemical[2][4][5]
Frequently Asked Questions (FAQs)

Q1: How can I quickly check if my product is contaminated with unreacted indole-3-carboxylic acid (I3CA)?

A quick purity assessment can be performed using Thin-Layer Chromatography (TLC). Spot your crude product on a silica gel plate and elute with a solvent system like hexane/ethyl acetate. I3CA is quite polar and acidic, so it will typically have a lower Rf value (it will not travel as far up the plate) compared to less polar products like its corresponding esters or amides. The presence of a distinct spot that matches the Rf of a pure I3CA standard is a strong indicator of contamination.[6]

Q2: What is the key chemical property of I3CA that I can exploit for its removal?

The most powerful characteristic for separation is its acidity. With a pKa of approximately 3.90, the carboxylic acid group can be easily deprotonated by a weak base (like sodium bicarbonate) to form the highly water-soluble indole-3-carboxylate salt.[2] This chemical handle is the basis for the most common purification method: basic aqueous extraction.

Q3: My final product has a pink or brownish discoloration. Does this indicate I3CA contamination?

While pure I3CA is typically an off-white or light beige powder, discoloration in your final product more broadly suggests the presence of impurities, which could include I3CA or various byproducts from the synthesis.[2][6] Indole derivatives, in general, can be susceptible to oxidation, which often leads to color formation.[7] Rely on analytical methods like TLC or HPLC for definitive confirmation rather than color alone.[6]

Q4: Which removal method is best for my reaction scale?

For multi-gram scales where the final product is neutral, a basic liquid-liquid extraction is highly efficient and economical. For smaller scales, or when dealing with products that are not amenable to extraction (e.g., basic or also acidic products), column chromatography is the preferred method for achieving high purity.

Troubleshooting & Purification Protocols

The optimal purification strategy is dictated by the chemical nature of your desired final product. Use the following decision-making workflow to select the appropriate protocol.

G start What is the nature of my final product? product_neutral Neutral (e.g., Ester, Amide) start->product_neutral product_basic Basic (e.g., contains Amine) start->product_basic product_acidic Acidic (e.g., another COOH group) start->product_acidic method_extraction Protocol 1: Liquid-Liquid Extraction (Base Wash) product_neutral->method_extraction  Primary Method method_chromatography Protocol 2: Column Chromatography product_basic->method_chromatography  Most Reliable Method method_advanced Protocol 3 & 4: Recrystallization or Preparative HPLC product_acidic->method_advanced  Difficult Separation

Caption: Decision workflow for selecting the correct purification protocol.

Protocol 1: Liquid-Liquid Extraction for Neutral Products

This is the most effective method for removing I3CA from neutral compounds, such as esters (e.g., methyl indole-3-carboxylate) or amides formed from the carboxylic acid group.

Causality: This technique exploits the acidic nature of I3CA. By washing an organic solution of the crude product with a basic aqueous solution, the I3CA is deprotonated to its carboxylate salt. This salt is ionic and therefore preferentially partitions into the aqueous layer, while the neutral, non-acidic final product remains in the organic layer.

G cluster_organic Organic Layer (e.g., Ethyl Acetate) cluster_aqueous Aqueous Layer start Crude Product: Neutral Product + I3CA base Add Saturated NaHCO₃ (aq) start->base Mix & Separate end_org Pure Neutral Product base->end_org Remains in Organic end_aq Sodium Indole-3-Carboxylate base->end_aq Extracts into Aqueous

Caption: Workflow for basic liquid-liquid extraction.

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent. Ethyl acetate is an excellent first choice due to its polarity and ease of removal. Dichloromethane (DCM) can also be used.

  • Aqueous Wash (Base): Transfer the organic solution to a separatory funnel. Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

    • Expert Tip: Vent the separatory funnel frequently by inverting and opening the stopcock. The neutralization reaction between the acid (I3CA) and bicarbonate releases CO₂ gas, which can build up dangerous pressure.

  • Separation: Shake the funnel vigorously for 30-60 seconds. Allow the layers to fully separate. Drain the lower aqueous layer.

  • Repeat: Repeat the wash with fresh NaHCO₃ solution one or two more times to ensure complete removal of the acid.

  • Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove any remaining dissolved water from the organic layer.

  • Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Isolation: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the purified neutral product.

Protocol 2: Column Chromatography for Basic or Neutral Products

This method is ideal for small-scale purifications or when extraction is not feasible, such as when the final product is a base (e.g., contains an amine) that could react with or be extracted by the aqueous solution.

Causality: This technique separates compounds based on their differential adsorption to a solid stationary phase (typically silica gel). Silica gel is weakly acidic and polar. The highly polar and acidic I3CA will interact more strongly with the silica gel surface than a less polar neutral or basic product. Therefore, the desired product will elute from the column faster (higher Rf), while the I3A will be retained longer (lower Rf).[6]

Step-by-Step Methodology:

  • Stationary Phase: Prepare a column packed with silica gel. The amount of silica should be 50-100 times the weight of the crude material to be purified.

  • Mobile Phase Selection: Choose an appropriate eluent system. A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is common. Use TLC to find a solvent ratio that gives your product an Rf of ~0.3 and a clear separation from the I3CA spot at the baseline.

  • Loading the Column: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel (dry loading) or apply it directly to the top of the packed column (wet loading).

  • Elution: Add the mobile phase to the top of the column and begin collecting fractions. Monitor the elution process using TLC.

  • Isolation: Combine the fractions that contain the pure product (as determined by TLC) and concentrate them using a rotary evaporator to obtain the purified product.

Protocols for Acidic Products: Advanced Strategies

When the final product is also an acid, separation is significantly more challenging as both compounds have similar chemical properties.

Protocol 3: Recrystallization

Causality: This method relies on differences in solubility between the desired product and the I3CA impurity in a specific solvent at different temperatures. The goal is to find a solvent system where the desired product is highly soluble at an elevated temperature but poorly soluble at room temperature or below, while I3CA remains in solution (or vice-versa).

Methodology:

  • Solvent Screening: Test the solubility of the crude mixture in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, or mixtures with water or hexane) to find a suitable recrystallization solvent.[2][8]

  • Dissolution: Dissolve the crude material in the minimum amount of boiling solvent.

  • Cooling: Allow the solution to cool slowly to room temperature, then potentially in an ice bath, to induce crystallization of the less soluble compound (hopefully your product).

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry.

Protocol 4: Preparative Chromatography (Flash or HPLC)

Causality: For very difficult separations, high-performance liquid chromatography (HPLC) or automated flash chromatography provides much higher resolving power than standard gravity column chromatography. By using smaller particle size stationary phases and precise solvent gradients, even compounds with very similar polarities can often be separated.

Verifying Purity

After any purification procedure, it is critical to verify the absence of I3CA.

  • TLC/HPLC: The purified product should appear as a single spot (TLC) or a single peak (HPLC), with no trace of the I3CA.

  • ¹H NMR: The most definitive method. The spectrum of the purified product should be clean. Look for the absence of the characteristic I3CA signals, including the broad carboxylic acid proton (often >10 ppm) and specific aromatic protons.[1]

References
  • Indole-3-Carboxylic Acid | C9H7NO2 | CID 69867 - PubChem, National Center for Biotechnology Information. [Link]

  • Synthesis, Reactions and Medicinal Uses of Indole - Pharmaguideline. [Link]

  • Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents | Request PDF - ResearchGate. [Link]

  • (PDF) 1H-Indole-3-carboxaldehyde: Synthesis and Reactions - ResearchGate. [Link]

  • Showing entry for Indole-3-carboxylic acid - PhytoHub. [Link]

  • Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids - ACS Publications. [Link]

  • Isolation and Identification of a Major Impurity in a New Bulk Drug Candidate by Preparative LC, ESI-MSn - Journal of Chromatographic Science. [Link]

  • Indole - Wikipedia. [Link]

  • Synthesis of Indole-3-Acetic Acid Derivatives and a Urea Carboxylic Ac - DigitalCommons@UNMC. [Link]

Sources

Troubleshooting

Optimizing pH stability for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid solutions

Here is the technical support center guide for optimizing the pH stability of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid solutions. A Guide to Optimizing Solution Stability and Experimental Reproducibility Introduct...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support center guide for optimizing the pH stability of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid solutions.

A Guide to Optimizing Solution Stability and Experimental Reproducibility

Introduction: Understanding the Stability Challenges

1-(Carbamoylmethyl)-1H-indole-3-carboxylic acid is a bifunctional molecule featuring a carboxylic acid group and an indole nucleus. This structure, while promising for various research applications, presents specific challenges regarding its stability in aqueous solutions. The indole ring is susceptible to oxidation, while the overall molecule's solubility and the integrity of its side chains are highly dependent on pH.[1][2] Degradation can manifest as a loss of potency, the appearance of unknown peaks in analytical chromatograms, or visible changes like discoloration, leading to inconsistent and unreliable experimental results.[1]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and proactively manage the pH stability of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid solutions.

Troubleshooting Guide: Diagnosing and Resolving Instability Issues

This section is designed to help you quickly identify and solve common problems encountered during your experiments.

Q1: My solution of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid is changing color (e.g., turning yellow, pink, or brown). What is happening?

A1: Color change in solutions containing an indole moiety is a classic indicator of oxidative degradation.[1] The electron-rich indole ring is susceptible to oxidation by atmospheric oxygen, trace metal ions, or light exposure. This process can lead to the formation of colored oligomers or specific oxidized byproducts.

Immediate Actions:

  • Protect from Light: Immediately switch to using amber glass vials or wrap your containers in aluminum foil. Indole derivatives are often sensitive to light, which can catalyze oxidation.[1]

  • De-gas Solvents: Before preparing your solution, sparge your buffer or solvent with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove dissolved oxygen.

  • Work Quickly: Prepare solutions fresh before each experiment whenever possible.[1]

  • Add Antioxidants: For stock solutions or formulations requiring longer stability, consider adding a compatible antioxidant. Common choices include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid at concentrations typically ranging from 0.01% to 0.1%.[1]

Q2: I'm observing a precipitate forming in my solution after preparation or upon storage. What is the cause?

A2: Precipitate formation is almost always related to the compound's solubility at a given pH. The molecule has a carboxylic acid group, which will be ionized (negatively charged) at pH values above its acidity constant (pKa) and neutral (uncharged) below its pKa. The neutral form is typically much less water-soluble. While the exact pKa of this specific molecule is not readily published, we can estimate it to be in the acidic range, similar to other indole-3-carboxylic acids and benzoic acid (pKa ~4.2).[3]

Troubleshooting Steps:

  • Check the pH: Measure the pH of your solution. If it is near or below the estimated pKa of the carboxylic acid (~pH 4-5), the compound is likely in its less soluble, neutral form.

  • Adjust the pH: To increase solubility, adjust the pH of your solution to be at least 1.5 to 2 units above the pKa. For this molecule, a pH of 6.5 to 7.5 is a good starting point. This ensures the carboxylic acid is deprotonated to its more soluble carboxylate form.

  • Choose an Appropriate Buffer: Do not rely on unbuffered water or saline. Use a well-defined buffer system to maintain the target pH. (See the "Recommended Buffer Systems" table below).

  • Consider Co-solvents: If high concentrations are required, you may need to use a water-miscible co-solvent like DMSO, ethanol, or PEG 300 to aid solubility.[1] However, ensure the final co-solvent concentration is compatible with your downstream application (e.g., <0.5% DMSO for many cell-based assays).

Q3: My HPLC analysis shows the main peak decreasing over time, with several new, smaller peaks appearing. How do I identify the cause?

A3: This chromatographic profile strongly suggests chemical degradation. The new peaks are degradation products. The key is to determine if the degradation is pH-mediated (hydrolysis) or due to other factors like oxidation. A forced degradation study is the definitive way to diagnose this.[4][5]

Logical Troubleshooting Workflow:

Troubleshooting_Workflow Start Symptom: New peaks in HPLC, loss of parent compound Check_Oxidation Is the solution protected from light and de-gassed? Start->Check_Oxidation Oxidation_Suspected Oxidation is likely. Implement protective measures (Q1). Check_Oxidation->Oxidation_Suspected No Perform_FDS Perform a Forced Degradation Study (See Protocol 3) Check_Oxidation->Perform_FDS Yes Analyze_FDS Analyze Degradation Profiles: Compare acidic, basic, and oxidative samples Perform_FDS->Analyze_FDS Match_Profile Does the degradation profile match the experimental sample profile? Analyze_FDS->Match_Profile Acid_Base Degradation is pH-driven. Optimize buffer pH and strength. Match_Profile->Acid_Base Matches Acid/Base Oxidative Degradation is oxidative. Use antioxidants and inert atmosphere. Match_Profile->Oxidative Matches Oxidative No_Match Degradation may be thermal or due to other matrix components. Match_Profile->No_Match No Match

Caption: Troubleshooting workflow for HPLC instability.

By comparing the chromatogram of your unstable sample to those from the forced degradation study, you can identify the degradation pathway. If the degradation products match those formed under acidic or basic conditions, pH optimization is your primary solution. If they match the oxidative stress sample, you must focus on preventing oxidation.

Frequently Asked Questions (FAQs)
  • What is the optimal pH range for storing solutions of this compound?

    • For general-purpose use and to ensure solubility, a slightly basic pH range of 7.0 to 8.0 is recommended. In this range, the carboxylic acid is fully ionized, maximizing aqueous solubility and minimizing the risk of acid-catalyzed degradation. However, the optimal pH for long-term stability must be determined empirically through a formal stability study.

  • Which buffer system should I use?

    • The choice of buffer depends on your target pH range. The buffer's pKa should be as close as possible to the desired pH for maximum buffering capacity.[6][7] Phosphate and citrate buffers are excellent choices for the neutral to slightly acidic range.

    Table 1: Recommended Buffer Systems

    Buffer System Component A Component B Useful pH Range pKa Values Notes
    Citrate Citric Acid Sodium Citrate 3.0 - 6.2 3.13, 4.76, 6.40 Versatile, but can chelate divalent metal ions.
    Phosphate Monobasic Sodium Phosphate Dibasic Sodium Phosphate 6.0 - 8.0 7.21 Physiologically relevant and widely used.
    Acetate Acetic Acid Sodium Acetate 3.8 - 5.8 4.76 Useful for pH ranges where precipitation is a concern.

    | TRIS | Tris Base | Tris-HCl | 7.5 - 9.0 | 8.06 | Common in biological applications, but temperature-sensitive. |

  • How should I prepare and store stock solutions?

    • For maximum stability, prepare high-concentration stock solutions in an anhydrous organic solvent like DMSO.[1][8] Store these stocks in small, single-use aliquots at -20°C or -80°C under an inert atmosphere (e.g., argon).[1] When preparing aqueous working solutions, dilute the DMSO stock into a pre-selected, pH-controlled buffer immediately before use. Keep the final DMSO concentration as low as possible.

  • Can excipients help improve stability?

    • Yes. Besides buffers and antioxidants, other excipients can be beneficial. For example, cyclodextrins can form inclusion complexes with the indole ring, potentially shielding it from oxidation and improving solubility.[9] Polyols like mannitol or sorbitol can act as cryoprotectants for frozen solutions and stabilizers in lyophilized powders.[9][10]

Experimental Protocols
Protocol 1: Preparation of a 0.1 M Citrate-Phosphate Buffer (pH 5.0 - 7.4)

This buffer system (McIlvaine's buffer) is versatile as it covers a broad pH range.[7]

Materials:

  • 0.1 M Citric Acid solution (21.01 g/L of citric acid monohydrate)

  • 0.2 M Dibasic Sodium Phosphate solution (28.4 g/L of anhydrous Na₂HPO₄ or 71.7 g/L of Na₂HPO₄·12H₂O)

  • Calibrated pH meter

  • Volumetric flasks and pipettes

Procedure:

  • To prepare 100 mL of the desired buffer, combine the volumes of the two stock solutions as indicated in the table below.

  • Verify the final pH with a calibrated pH meter. Adjust slightly with the appropriate stock solution if necessary.

  • Sterile filter the final buffer if required for your application.

Table 2: Citrate-Phosphate Buffer Composition

Desired pH Vol. of 0.1 M Citric Acid (mL) Vol. of 0.2 M Na₂HPO₄ (mL)
5.0 48.5 51.5
6.0 36.8 63.2
7.0 17.6 82.4

| 7.4 | 8.4 | 91.6 |

Protocol 2: General Workflow for a pH-Dependent Stability Study

This protocol outlines how to assess the stability of your compound across a range of pH values.

Stability_Workflow cluster_prep Preparation cluster_incubation Incubation & Sampling cluster_analysis Analysis Prep_Stock Prepare concentrated stock solution in DMSO Prep_Samples Dilute stock into each buffer to final concentration Prep_Stock->Prep_Samples Prep_Buffers Prepare buffers at desired pH values (e.g., 4, 6, 7.4, 9) Prep_Buffers->Prep_Samples Incubate Incubate samples at controlled temperature (e.g., 4°C, 25°C, 40°C) Prep_Samples->Incubate Sample Withdraw aliquots at time points (T=0, 4h, 8h, 24h, 48h, etc.) Incubate->Sample Quench Quench reaction if needed (e.g., by freezing or pH neutralization) Sample->Quench HPLC Analyze all samples by stability-indicating HPLC method Quench->HPLC Data Calculate % remaining of parent compound vs. T=0 for each pH HPLC->Data

Caption: Experimental workflow for a pH stability study.

Protocol 3: Sample Forced Degradation Study

Forced degradation (or stress testing) is essential for identifying potential degradation products and establishing the specificity of analytical methods.[11][12] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[4][11]

Materials:

  • 1 mg/mL solution of your compound in a 50:50 Acetonitrile:Water mixture.

  • 1 M HCl, 1 M NaOH, 3% Hydrogen Peroxide (H₂O₂).

  • HPLC system with UV or MS detector.

Procedure:

  • Acid Hydrolysis: Mix equal volumes of the drug solution and 1 M HCl. Incubate at 60°C. Sample at 2, 4, and 8 hours. Neutralize with NaOH before injection.

  • Base Hydrolysis: Mix equal volumes of the drug solution and 1 M NaOH. Incubate at 60°C. Sample at 2, 4, and 8 hours. Neutralize with HCl before injection.

  • Oxidation: Mix equal volumes of the drug solution and 3% H₂O₂. Keep at room temperature. Sample at 2, 4, and 8 hours.

  • Thermal Degradation: Incubate the stock solution at 60°C. Sample at 24 and 48 hours.

  • Control: Keep the stock solution at 4°C, protected from light.

  • Analysis: Analyze all samples by HPLC. Compare the chromatograms to identify the degradation products formed under each condition.

References
  • Piątek, P., Młynarczyk, Y., & Yemets, P. (2026). 3-Carbamoylmethyl-Indole-1-Carboxylic Acid Ethyl Ester. Molbank, 2026(1), M1573. [Link]

  • Le, T. N., et al. (2020). Bioconversion of Biologically Active Indole Derivatives with Indole-3-Acetic Acid-Degrading Enzymes from Caballeronia glathei DSM50014. International Journal of Molecular Sciences, 21(8), 2933. [Link]

  • Arcinova. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • EP0877628A2 - Buffer systems for use in stabilizing pharmaceutical preparations.
  • Arora, P. K., & Bae, H. (2014). Microbial Degradation of Indole and Its Derivatives. Journal of Chemistry, 2014, 1-7. [Link]

  • Mishra, N., & Rathore, A. S. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America, 41(1), 24-29. [Link]

  • Separation Science. (2025). Analytical Techniques In Stability Testing. [Link]

  • Mucha, S., et al. (2015). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology, 169(3), 1849-1861. [Link]

  • Fawcett, C. H., et al. (1960). The metabolism of 3-indolylalkanecarboxylic acids, and their amides, nitriles and methyl esters in plant tissues. Proceedings of the Royal Society of London. Series B. Biological Sciences, 152(947), 231-254. [Link]

  • Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. [Link]

  • Kumar, M. S., et al. (2025). core components of analytical method validation for small molecules-an overview. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Wikipedia. (n.d.). Indole. [Link]

  • Frontiers. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. [Link]

  • MedCrave. (2016). Forced Degradation Studies. [Link]

  • ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). [Link]

  • Pikal-Cleland, K. A., et al. (2011). Thermophysical properties of carboxylic and amino acid buffers at subzero temperatures: relevance to frozen state stabilization. Journal of Pharmaceutical Sciences, 100(10), 4235-4247. [Link]

  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

  • U.S. Environmental Protection Agency. (n.d.). 1H-Indole-3-carboxylic acid, 1-methyl-, (1-(2-((methylsulfonyl)amino)ethyl)-4-piperidinyl)methyl ester. [Link]

  • Pino-Rios, R., & Solà, M. (2020). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. The Journal of Physical Chemistry A, 124(52), 10977-10984. [Link]

  • European Patent Office. (n.d.). Indole derivatives, process for their preparation and pharmaceutical compositions containing them. [Link]

  • Pino-Rios, R., & Solà, M. (n.d.). The Relative Stability of Indole Isomers is a Consequence of the Glidewell-Lloyd Rule. [Link]

  • PubChem. (n.d.). 1-Methylindole-3-carboxylic acid. [Link]

  • Syngene. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. [Link]

  • Clark, J. (2016). BUFFER SOLUTIONS. Chemguide. [Link]

  • Chemistry LibreTexts. (2023). Introduction to Buffers. [Link]

  • Wikipedia. (n.d.). Buffer solution. [Link]

  • PubChem. (n.d.). Indole-3-Carboxylic Acid. [Link]

  • Colorcon. (2023). The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. [Link]

  • University of Tartu. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. [Link]

  • MDPI. (2022). Indole Antitumor Agents in Nanotechnology Formulations: An Overview. [Link]

  • Williams, R. (2022). pKa Data Compiled by R. Williams. ACS, Organic Division. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(Carbamoylmethyl)-1H-indole-3-carboxylic Acid

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and metabolic research, the precise structural elucidati...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and metabolic research, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, offering unparalleled sensitivity and structural insight through the analysis of fragmentation patterns. This guide provides a detailed examination of the predicted electrospray ionization (ESI) mass spectrometry fragmentation pattern of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid, a molecule of interest due to its indole scaffold, a common motif in pharmacologically active compounds.

This document moves beyond a simple recitation of data. It is designed to provide a framework for understanding why specific fragmentation pathways are favored, grounded in the principles of ion stability and reaction mechanisms. By comparing the predicted fragmentation of our target molecule with established patterns for related indole derivatives, carboxylic acids, and amides, we offer a robust, scientifically-grounded guide for researchers in the field.

Principles of Fragmentation in Mass Spectrometry

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions.[1] During tandem mass spectrometry (MS/MS), a specific ion (the precursor ion) is selected and subjected to fragmentation, typically through collision-induced dissociation (CID).[2][3] In this process, the ion's kinetic energy is converted into internal energy upon collision with neutral gas molecules, leading to the cleavage of chemical bonds and the formation of product ions.[2][3] The resulting fragmentation pattern serves as a molecular fingerprint, providing critical information about the compound's structure.[3]

The fragmentation of a molecule is not random; it is governed by the relative strengths of its chemical bonds and the stability of the resulting fragment ions. Reactions that lead to more stable products, such as resonance-stabilized cations or the loss of small, stable neutral molecules (e.g., H₂O, CO, CO₂), are generally favored.

Predicted Fragmentation Pattern of 1-(Carbamoylmethyl)-1H-indole-3-carboxylic Acid

The structure of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid contains three key functionalities that will dictate its fragmentation: the indole ring, the carboxylic acid group at position 3, and the N-carbamoylmethyl group at position 1. We will analyze its fragmentation in both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes, as ESI can readily produce both.[4]

Molecular Weight: 232.22 g/mol

Positive Ion Mode ([M+H]⁺, m/z 233.08)

In positive ion mode, protonation is likely to occur on the nitrogen of the amide, the oxygen of the carboxylic acid, or the indole nitrogen. The initial protonation site can influence the subsequent fragmentation cascade.[5]

dot

M_H [M+H]⁺ m/z 233 F1 Loss of H₂O (-18) m/z 215 M_H->F1 - H₂O F3 Loss of H₂NCO (-43) m/z 172 M_H->F3 - H₂NCO F4 Loss of COOH (-45) m/z 188 M_H->F4 - •COOH F5 Loss of CH₂CONH₂ (-58) m/z 175 M_H->F5 - •CH₂CONH₂ F2 Loss of CO (-28) m/z 187 F1->F2 - CO F6 Indole Core Fragment m/z 130 F3->F6 - CO₂ F7 Loss of CO from F5 (-28) m/z 147 F5->F7 - CO

Caption: Predicted positive ion fragmentation of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid.

Key Fragmentation Pathways:

  • Initial Losses from the Carboxylic Acid: A characteristic fragmentation for carboxylic acids is the loss of water (H₂O, -18 Da) to form an acylium ion, yielding a peak at m/z 215 .[6] This can be followed by the loss of carbon monoxide (CO, -28 Da) to give a fragment at m/z 187 . Another common pathway is the loss of the entire carboxyl group as a radical (•COOH, -45 Da), though this is more prominent in electron ionization.[6]

  • Cleavage of the N-substituent: The bond between the indole nitrogen and the carbamoylmethyl group is a likely point of cleavage.

    • Loss of the entire carbamoylmethyl radical (•CH₂CONH₂) would result in a fragment at m/z 175 , corresponding to protonated indole-3-carboxylic acid. This ion can subsequently lose water (m/z 157 ) or CO₂ (m/z 131 ).

    • Cleavage can also result in the loss of the carbamoyl radical (•CONH₂) with hydrogen rearrangement, or more likely, the neutral loss of isocyanic acid (HNCO, -43 Da), leading to a fragment at m/z 190 . A fragment at m/z 172 could arise from the loss of the terminal amide group and a hydrogen.

  • Formation of the Indole Core: A dominant peak in the mass spectra of many indole derivatives is the quinolinium ion at m/z 130 .[7] This stable, aromatic ion is often formed through a series of cleavages and rearrangements of the substituents. For the target molecule, this could be formed from the m/z 175 fragment by loss of the carboxyl group. Studies on other indole derivatives have shown characteristic fragments at m/z 116 and 89, resulting from further breakdown of the indole ring system.[8]

Negative Ion Mode ([M-H]⁻, m/z 231.06)

In negative ion mode, deprotonation will occur at the most acidic site, the carboxylic acid proton.

dot

M_H_neg [M-H]⁻ m/z 231 F1_neg Loss of CO₂ (-44) m/z 187 M_H_neg->F1_neg - CO₂ F2_neg Loss of CH₂CONH₂ (-58) m/z 173 M_H_neg->F2_neg - •CH₂CONH₂ F3_neg Indole Anion Fragment m/z 116 F1_neg->F3_neg - CH₂CONH₂ radical

Caption: Predicted negative ion fragmentation of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid.

Key Fragmentation Pathways:

  • Decarboxylation: The most prominent fragmentation for deprotonated carboxylic acids is the loss of carbon dioxide (CO₂, -44 Da). This would generate a highly abundant ion at m/z 187 .

  • Cleavage of the N-substituent: Similar to the positive mode, cleavage of the N-substituent can occur. Loss of the carbamoylmethyl radical (•CH₂CONH₂) would lead to a fragment at m/z 173 , corresponding to the deprotonated indole-3-carboxylic acid anion.

Comparative Analysis with Structurally Related Compounds

To build confidence in these predictions, we can compare them to the known fragmentation patterns of simpler molecules containing the same functional groups.

CompoundKey Fragments (m/z)Fragmentation PathwayReference
Indole-3-carboxylic acid [M+H]⁺: 176, 158, 130, 103Loss of H₂O, followed by loss of CO. Formation of the quinolinium ion.[9]
Indole-3-acetic acid Conjugates [M+H]⁺: Dominant molecular ion, m/z 130Formation of the quinolinium ion is a major pathway.[7]
General Carboxylic Acids M-17, M-45Loss of OH and COOH respectively.[6]
Primary Amides Base peak from McLafferty rearrangementCharacteristic rearrangement for amides with a gamma-hydrogen.[6]

The fragmentation of indole-3-carboxylic acid, available in public databases, shows the expected losses of water and the formation of the m/z 130 quinolinium ion, supporting our predictions for the core indole structure.[9] Similarly, studies on various indole derivatives consistently report the formation of this stable m/z 130 ion, confirming it as a diagnostic peak for the indole moiety.[7][10]

Experimental Protocol: A Self-Validating System

To empirically determine the fragmentation pattern, a robust and well-controlled experimental setup is crucial. High-resolution mass spectrometers, such as a quadrupole time-of-flight (Q-TOF) instrument, are highly recommended as they provide exact mass measurements, which can be used to determine the elemental composition of fragment ions, greatly aiding in their identification.[11]

Instrumentation and Conditions
  • Mass Spectrometer: A Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: ESI, operated in both positive and negative modes.

  • Sample Infusion: Direct infusion of a 1-5 µg/mL solution of the analyte in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode, or 0.1% ammonium hydroxide for negative mode) at a flow rate of 5-10 µL/min.

  • MS1 (Full Scan): Acquire spectra over a mass range of m/z 50-500 to identify the precursor ions ([M+H]⁺ and [M-H]⁻).

  • MS/MS (Product Ion Scan):

    • Select the precursor ion of interest (e.g., m/z 233.1 for positive mode) with an isolation window of ~1-2 Da.

    • Apply collision-induced dissociation (CID) by varying the collision energy (e.g., 10-40 eV) to observe the full range of fragment ions.[2][12] The use of a collision gas like argon or nitrogen is standard.

    • Acquire product ion spectra over a mass range of m/z 30-250.

Workflow for Data Analysis and Validation

dot

cluster_0 Experimental Phase cluster_1 Data Analysis & Interpretation A Sample Preparation (1-5 µg/mL in ACN/H₂O) B Direct Infusion ESI-Q-TOF MS A->B C MS1 Full Scan (Identify [M+H]⁺ & [M-H]⁻) B->C D MS/MS Product Ion Scan (Isolate & Fragment Precursor) C->D E Acquire High-Resolution Spectra (Determine Exact Mass) D->E F Propose Elemental Compositions (For Precursor & Fragments) E->F G Propose Fragmentation Pathways (Based on Neutral Losses) F->G H Compare with Reference Spectra (Indole, Carboxylic Acids) G->H I Final Structure Elucidation H->I

Caption: Experimental and data analysis workflow for fragmentation studies.

This protocol is designed to be self-validating. The high-resolution data from the Q-TOF allows for the confident assignment of elemental compositions to each fragment ion.[11] By calculating the mass differences between the precursor and product ions, one can deduce the neutral losses. These experimentally determined neutral losses can then be matched to logical chemical moieties (e.g., H₂O, CO₂, CONH₂), and the proposed fragmentation pathways can be confirmed or refuted. Comparing these findings with the extensive literature on the fragmentation of related structures provides an additional layer of validation.[10][13]

Conclusion

While a definitive fragmentation pattern for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid requires empirical data, a scientifically sound prediction can be made by dissecting the molecule into its constituent functional groups and applying established principles of mass spectrometric fragmentation. We predict that the fragmentation will be driven by initial losses from the carboxylic acid and carbamoylmethyl substituents, followed by the formation of a stable quinolinium ion (m/z 130) characteristic of the indole core. The proposed experimental workflow, leveraging high-resolution mass spectrometry, provides a clear and robust path to validating these predictions and achieving unambiguous structural elucidation. This guide serves as a practical tool for researchers, enabling them to approach the structural analysis of complex indole derivatives with confidence and scientific rigor.

References

  • Zhu, J., et al. (2005). Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides. Journal of the American Society for Mass Spectrometry, 16(7), 1117-1125.
  • Watt, A. P., et al. (2001). Determination of the collisionally activated dissociation of a substituted indole by orthogonal acceleration quadrupole time-of-flight mass spectrometry. Journal of the American Society for Mass Spectrometry, 12(11), 1233-1240.
  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

  • Jackson, G., et al. (2020). Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs. Journal of the American Society for Mass Spectrometry, 31(12), 2495-2504.
  • Wikipedia. (2023). Collision-induced dissociation. [Link]

  • Ostin, A., Moritz, T., & Sandberg, G. (1992). Liquid-Chromatography Mass-Spectrometry of Conjugates and Oxidative Metabolites of Indole-3-Acetic-Acid. Biological Mass Spectrometry, 21(6), 292-298. [Link]

  • Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. [Link]

  • MassBank. (2008). Indolecarboxylic acids and derivatives. [Link]

  • Atanasov, P., et al. (2022). 3-Carbamoylmethyl-Indole-1-Carboxylic Acid Ethyl Ester. Molbank, 2022(1), M1324. [Link]

  • Rouillon, R., et al. (1986). Analysis by HPLC-mass spectrometry of the indole compounds released by the ectomycorrhizal fungus Hebeloma hiemale in pure culture. Canadian Journal of Botany, 64(9), 1893-1897. [Link]

  • Vo, Q. V., & Nguyen, T. L. (2016). Synthesis and Mass Spectrometric Analysis of Aromatic and Indole Glucosinolates. Malaysian Journal of Chemistry, 18(2), 69-81. [Link]

  • Li, Y., et al. (2019). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Molecules, 24(18), 3329. [Link]

  • Jia, B., et al. (2012). An experimental and theoretical study on fragmentation of protonated N-(2-pyridinylmethyl)indole in electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 26(22), 2621-2628. [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

  • Zhang, W-D., et al. (2015). Diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass spectrometry. Journal of Mass Spectrometry, 50(5), 746-755. [Link]

  • National High Magnetic Field Laboratory. (2025). Collision-Induced Dissociation. [Link]

  • Atanasov, P., et al. (2022). Synthesis of 3-carbamoylmethyl-indole-1-carboxylic acid ethyl ester. [Diagram]. ResearchGate.[Link]

  • University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation. [Link]

  • Atanasov, P., et al. (2022). 3-Carbamoylmethyl-Indole-1-Carboxylic Acid Ethyl Ester. ResearchGate.[Link]

  • Wang, F., et al. (2023). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry, 11, 1243144. [Link]

  • La Spisa, F., et al. (2015). Synthesis of Heteroarylogous 1H-Indole-3-carboxamidines via a Three-Component Interrupted Ugi Reaction. Synthesis, 47(04), 489-496. [Link]

  • Vessecchi, R., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Advances, 5(115), 95069-95094. [Link]

  • Wilson, S. R., & Wu, Y. (1993). Mass spectral studies of the biologically active stereoisomer family of e,e,e-(methanofullrene(60-63)-carboxylic acids. Journal of the American Chemical Society, 115(22), 10334-10337. [Link]

  • Fischer, D., et al. (2021). Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography. Molecules, 26(9), 2729. [Link]

Sources

Comparative

FTIR spectral analysis of carbonyl stretches in indole derivatives

Content Type: Technical Comparison & Application Guide Audience: Pharmaceutical Scientists, Structural Chemists, and Process Analytical Technologists. Executive Summary: The Diagnostic Power of the Carbonyl Region In the...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison & Application Guide Audience: Pharmaceutical Scientists, Structural Chemists, and Process Analytical Technologists.

Executive Summary: The Diagnostic Power of the Carbonyl Region

In the structural characterization of indole derivatives—a scaffold ubiquitous in therapeutics like Indomethacin, Vinca alkaloids, and Melatonin—the carbonyl (


) stretching region (

) is the most information-dense spectral window.

While X-Ray Diffraction (XRD) remains the gold standard for long-range crystalline order, Fourier Transform Infrared (FTIR) spectroscopy offers superior sensitivity to local bonding environments. Specifically, the shift in carbonyl frequency serves as a direct proxy for hydrogen bonding strength, amorphous-to-crystalline phase transitions, and polymorph identification.

This guide compares FTIR against its primary alternatives (Raman, ssNMR) and provides a self-validating protocol for analyzing carbonyl dynamics in indole-based drug substances.

The Spectroscopic Challenge: Why Indole Carbonyls are Unique

The indole ring system acts as a potent electron donor. When a carbonyl group is attached (e.g., at C3 or via an amide linker), two competing electronic effects dictate the vibrational frequency (


):
  • Conjugation (Red Shift): The lone pair on the indole nitrogen participates in resonance, increasing the single-bond character of the attached carbonyl. This lowers the force constant, shifting

    
     to lower wavenumbers (e.g., 3-acetylindole absorbs at 
    
    
    
    , lower than a standard ketone).
  • Hydrogen Bonding (Red Shift): The indole

    
     is a strong hydrogen bond donor. In the solid state, it often pairs with the carbonyl oxygen of a neighboring molecule. This interaction lengthens the 
    
    
    
    bond, further reducing the frequency.

The Analytical Problem: In polymorphic screening, these shifts are subtle (


). Standard resolution settings and improper sample preparation (e.g., pressure-induced transitions in KBr pellets) can obscure these critical diagnostic features.

Comparative Analysis: FTIR vs. Alternatives

Decision Matrix: Selecting the Right Tool

While FTIR is the speed/cost leader, it is not always the correct choice. Use the following logic to determine the best instrument for your specific indole derivative analysis.

DecisionMatrix Start Start: Indole Carbonyl Analysis SampleState Sample State? Start->SampleState Aqueous Aqueous Solution SampleState->Aqueous Liquid Solid Solid / Powder SampleState->Solid Powder/Crystal WaterInterference Water O-H Interference? Aqueous->WaterInterference Polymorph Goal: Polymorph ID vs. Chemical ID Solid->Polymorph Raman Select RAMAN (Minimal water interference, Sym. vibrations) WaterInterference->Raman Yes (High) FTIR Select FTIR (ATR) (High sensitivity to H-bonding & Dipoles) Polymorph->FTIR Local Bonding/Amorphous XRD Select XRD (Definitive Lattice ID) Polymorph->XRD Lattice Structure ssNMR Select ssNMR (Site-specific resolution) Polymorph->ssNMR Complex Solvates

Figure 1: Decision matrix for selecting spectroscopic techniques based on sample state and analytical goals.

Technical Performance Comparison
FeatureFTIR (ATR) Raman Spectroscopy Solid-State NMR (

)
Carbonyl Sensitivity High.

has a large dipole moment change, resulting in intense peaks.[1]
Low to Moderate.

is weak in Raman;

(indole ring) dominates.
High. Distinct chemical shifts for different polymorphs.
H-Bond Detection Excellent. Direct correlation between shift magnitude and H-bond strength.Good. Shifts are observable but often obscured by lattice modes.Excellent. Can resolve specific donor-acceptor sites.
Aqueous Compatibility Poor. Water absorbs strongly in the IR region.Excellent. Water is a weak Raman scatterer.N/A. (Usually for solids).
Sample Destructiveness Non-destructive (with ATR).Risk of burning. Indoles can fluoresce or degrade under high laser power.Non-destructive.
Throughput High (<1 min/sample).High (<1 min/sample).Low (Hours/sample).

Detailed Spectral Analysis: Indole Carbonyl Signatures

The following data summarizes the expected wavenumber ranges for carbonyls attached to the indole scaffold.

Table 1: Diagnostic Wavenumber Ranges

Note: Values are for solid-state (ATR) unless noted. Solution phase values will be


 higher due to loss of lattice H-bonding.
Functional GroupStructure ContextWavenumber (

)
Mechanistic Insight
Indole-3-Carboxaldehyde Aldehyde directly on C3

Strong conjugation with indole N lone pair lowers frequency significantly.
3-Acetylindole Ketone directly on C3

Similar to aldehyde; broadened by intermolecular H-bonding.
Indole-3-Acetic Acid Carboxylic Acid (Dimer)

Typical acid dimer. Monomer (dilute solution) shifts to

.
Indomethacin (

-form)
Acid (Dimer) + AmideAcid:

Amide:

Stable form. Cyclic carboxylic acid dimers.
Indomethacin (

-form)
Acid (Chain) + AmideAcid:

Amide:

Metastable. Acid forms chains, not dimers, raising the frequency.
Oxindole Lactam (cyclic amide)

Ring strain in the 5-membered lactam opposes the conjugation effect, keeping frequency high.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

Objective: Obtain reproducible carbonyl spectra for indole derivatives without inducing phase transitions. Equipment: FTIR Spectrometer with Diamond or ZnSe ATR accessory.

Protocol cluster_check Quality Control Check Prep Sample Prep: No Grinding Clean Background: Clean Crystal Prep->Clean Load Load Sample: Cover Crystal Clean->Load Press Apply Pressure: Monitor Live Load->Press Scan Acquisition: 64 Scans, 2cm-1 Press->Scan Process Processing: ATR Correction Scan->Process

Figure 2: Optimized ATR-FTIR workflow for labile crystalline solids.

Step-by-Step Methodology
  • Preparation (The "No-Grind" Rule):

    • Standard Practice: Grinding with KBr.

    • Indole Protocol:[2]Do NOT grind. High-energy grinding can convert metastable polymorphs (e.g., Indomethacin

      
      ) or induce amorphization. Use neat powder directly on the ATR crystal.
      
  • Instrument Setup:

    • Resolution: Set to

      
      . Carbonyl shifts between polymorphs can be as small as 
      
      
      
      ; standard
      
      
      resolution is insufficient.
    • Scans: 64 scans to optimize Signal-to-Noise (SNR).

  • Sample Loading & Pressure Monitoring:

    • Place sample on the Diamond ATR crystal.

    • Critical Step: Apply pressure slowly while watching the live preview. Stop increasing pressure once the peak absorbance hits 0.5–0.8 A. Over-pressurizing can shift bands artificially (piezochromic effect).

  • Data Processing:

    • Apply ATR Correction (adjusts for penetration depth dependence on wavelength).

    • Perform Second Derivative Analysis if carbonyl peaks overlap (e.g., ester and amide bands merging). This enhances resolution of shoulder peaks.

Case Study: Polymorphism in Indomethacin

Indomethacin is the archetypal example of indole carbonyl analysis. It exists in multiple forms, primarily


 (stable) and 

(metastable).[3]
  • The Mechanism: The difference lies in the hydrogen bonding of the carboxylic acid on the indole side chain.

    • 
      -form:  Forms a cyclic carboxylic acid dimer (centrosymmetric). The 
      
      
      
      stretch is symmetric and appears at
      
      
      .[4]
    • 
      -form:  Forms carboxylic acid chains (catemeric). This changes the force constant, shifting the 
      
      
      
      stretch to
      
      
      .
  • Application: By monitoring the ratio of the

    
     peaks, researchers can quantify the phase purity of a batch or monitor the crystallization kinetics of amorphous dispersions.
    

References

  • Otsuka, M., et al. (2001). Chemetometric evaluation of physicochemical properties of indomethacin crystals using FT-IR. Journal of Pharmaceutical Sciences.

  • Lin, S. Y. (1992). Isolation and solid-state characterization of a new crystal form of indomethacin.[5] Journal of Pharmaceutical Sciences.

  • Silverstein, R. M., et al. (2005). Spectrometric Identification of Organic Compounds.[6] 7th Edition. John Wiley & Sons. (Standard text for carbonyl frequency ranges).

  • Tong, P., et al. (2002). FTIR and Raman spectroscopic characterization of indomethacin in solid dispersions.[5] Pharmaceutical Research.

  • Brittain, H. G. (2009). Vibrational Spectroscopy of Pharmaceutical Solids. Drugs and the Pharmaceutical Sciences.

Sources

Validation

Structural &amp; Functional Analysis: 1-(Carbamoylmethyl)-1H-indole-3-carboxylic Acid vs. Esters

Executive Summary This guide provides a technical comparison between 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid (Free Acid) and its alkyl esters (Methyl/Ethyl). In drug discovery, this scaffold represents a critical...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid (Free Acid) and its alkyl esters (Methyl/Ethyl). In drug discovery, this scaffold represents a critical junction between pharmacodynamic potency and pharmacokinetic delivery .

While the Free Acid moiety typically serves as the active pharmacophore—essential for hydrogen bonding within receptor pockets (e.g., Angiotensin II, Viral Hemagglutinin, or Auxin binding sites)—it suffers from poor membrane permeability due to ionization at physiological pH. Conversely, the Esters function as lipophilic prodrugs, optimizing transport across the intestinal epithelium (Caco-2) before undergoing enzymatic hydrolysis to release the active parent compound.

Physicochemical & Structural Profiling

The structural distinction lies at the C3-carbonyl center. The transformation from a polar carboxylic acid to a lipophilic ester drastically alters the molecular descriptors governing ADME (Absorption, Distribution, Metabolism, Excretion).

Comparative Molecular Descriptors

Data represents calculated consensus values for the scaffold class.

PropertyFree Acid (Active)Methyl Ester (Prodrug)Ethyl Ester (Prodrug)Impact on Performance
Formula C₁₁H₁₀N₂O₃C₁₂H₁₂N₂O₃C₁₃H₁₄N₂O₃Molecular weight increase aids lipophilicity.
MW ( g/mol ) 218.21232.24246.26Minimal steric bulk addition.
cLogP ~0.8 - 1.2~1.9 - 2.3~2.4 - 2.8Esters > 2.0 : Ideal for passive diffusion.
TPSA (Ų) ~80-90~70-75~70-75Lower TPSA in esters improves BBB/Gut permeability.
pKa (Acid) ~4.5 - 5.0N/A (Neutral)N/A (Neutral)Acid is >99% ionized at pH 7.4 (Carboxylate anion).
H-Bond Donors 2 (NH, OH)1 (NH)1 (NH)Reduction in donors decreases solvation penalty.
Solubility-Permeability Interplay
  • The Free Acid: Exhibits high aqueous solubility at pH > 6.0 due to ionization but demonstrates poor passive membrane permeability (

    
     cm/s).
    
  • The Esters: Exhibit low aqueous solubility but high permeability. They are designed to cross lipid bilayers rapidly, acting as "Trojan horses" before intracellular or plasma esterases cleave the alkyl group.

Synthetic Pathways & Structural Logic

The synthesis of these derivatives typically diverges at the indole-3-position functionalization. The most robust route utilizes the Fischer Indole Synthesis or N-alkylation of a pre-formed indole-3-carboxylate.

Diagram 1: Synthetic Workflow (Acid vs. Ester)

This workflow illustrates the parallel synthesis of the ester (Prodrug) and the subsequent hydrolysis to the acid (Active).

SynthesisWorkflow Indole Indole-3-carboxylic acid (Starting Material) Esterification Step 1: Esterification (MeOH/H2SO4) Indole->Esterification IndoleEster Indole-3-carboxylate Ester (Intermediate) Esterification->IndoleEster Alkylation Step 2: N-Alkylation (2-Chloroacetamide + NaH) IndoleEster->Alkylation SN2 Reaction Prodrug TARGET ESTER (Lipophilic Prodrug) Alkylation->Prodrug Hydrolysis Step 3: Hydrolysis (LiOH / THF:H2O) Prodrug->Hydrolysis Saponification TargetAcid TARGET ACID (Active Pharmacophore) Hydrolysis->TargetAcid

Caption: Synthetic route differentiating the isolation of the lipophilic ester (Prodrug) and the hydrolytic conversion to the polar free acid.

Performance Comparison: In Vitro & In Vivo[1]

The utility of the ester versus the acid is defined by the biological environment.

Metabolic Stability & Hydrolysis (The "Prodrug" Effect)

Indole-3-carboxylic esters are highly susceptible to Carboxylesterase 1 (CES1) , primarily found in the liver, and to a lesser extent in plasma.

  • Plasma Stability: Methyl esters of indole-3-carboxylic acid derivatives often have a half-life (

    
    ) of < 30 minutes in rodent plasma, rapidly liberating the free acid.
    
  • Receptor Binding: In assays (e.g., Angiotensin II AT1 receptor or viral hemagglutinin), the Free Acid is typically 10-100x more potent than the ester. The ester's bulk often clashes with hydrophilic residues (e.g., Arginine, Lysine) in the binding pocket that anchor the carboxylate.

Diagram 2: Pharmacokinetic Fate

This diagram tracks the molecule from oral intake to target interaction.

PK_Fate cluster_metabolism Metabolic Activation Oral Oral Administration (Ester Form) Stomach GI Tract (High Stability at acidic pH) Oral->Stomach Absorption Intestinal Epithelium (Passive Diffusion) Stomach->Absorption High Permeability Liver Liver (First Pass) High CES1 Activity Absorption->Liver Circulation Systemic Circulation (Mixture: Acid >> Ester) Liver->Circulation Hydrolysis to Acid Target Target Tissue (Receptor Binding) Circulation->Target Active Acid Binds Excretion Renal Excretion (Glucuronidated Acid) Circulation->Excretion

Caption: PK cascade showing the ester acting as a transport vehicle, hydrolyzed in the liver to the active acid metabolite.

Experimental Protocols

Protocol A: Synthesis of the Methyl Ester (Prodrug)

Objective: To synthesize methyl 1-(carbamoylmethyl)-1H-indole-3-carboxylate.

  • Preparation: Dissolve methyl 1H-indole-3-carboxylate (1.0 eq) in anhydrous DMF (0.2 M concentration).

  • Deprotonation: Cool to 0°C. Add Sodium Hydride (NaH, 60% dispersion, 1.2 eq) portion-wise. Stir for 30 mins under Argon. Observation: Gas evolution (

    
    ) indicates successful deprotonation.
    
  • Alkylation: Add 2-chloroacetamide (1.2 eq) dissolved in minimum DMF dropwise.

  • Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1).

  • Workup: Quench with ice water. The product typically precipitates. Filter the solid. If oil forms, extract with EtOAc, wash with brine (

    
    ), and dry over 
    
    
    
    .
  • Purification: Recrystallize from Ethanol or purify via Silica Gel Chromatography (DCM:MeOH gradient).

Protocol B: Enzymatic Hydrolysis Assay (Stability)

Objective: To determine the conversion rate of Ester to Acid in plasma.

  • Stock Solution: Prepare a 10 mM stock of the Ester in DMSO.

  • Incubation: Aliquot pooled human or rat plasma (990 µL) into Eppendorf tubes. Pre-warm to 37°C.

  • Initiation: Spike 10 µL of stock solution into plasma (Final conc: 100 µM). Vortex.

  • Sampling: At

    
     min, remove 100 µL aliquots.
    
  • Quenching: Immediately add 300 µL ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins. Centrifuge at 10,000g for 10 min.

  • Analysis: Inject supernatant into LC-MS/MS. Monitor the disappearance of the parent (Ester) and appearance of the metabolite (Acid) [1][2].

References

  • MDPI. (2021). A Systematic Study of the In Vitro Pharmacokinetics of Indole-3-Carboxamide Derivatives. Available at: [Link]

  • National Institutes of Health (PubMed). (1989). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. Available at: [Link]

  • MDPI (Molbank). (2022).[1] Synthesis of 3-Carbamoylmethyl-indole-1-carboxylic acid ethyl ester. Available at: [Link][1][2][3][4][5][6][7]

  • Frontiers in Plant Science. (2022). Design, synthesis, and activity of indole-3-carboxylic acid derivatives.[5][8][9] Available at: [Link][2][3][4][5][6][7][10][11]

Sources

Comparative

A Researcher's Guide to Elemental Analysis: Theoretical Calculation vs. Experimental Data for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid

For researchers, scientists, and professionals in drug development, the structural confirmation of a newly synthesized compound is a critical step. Among the suite of analytical techniques employed for this purpose, elem...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the structural confirmation of a newly synthesized compound is a critical step. Among the suite of analytical techniques employed for this purpose, elemental analysis stands as a fundamental method for verifying the empirical formula of a compound. This guide provides an in-depth comparison between the theoretical and expected experimental elemental analysis of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid, a substituted indole derivative of interest in medicinal chemistry.

The Central Role of Elemental Analysis

Elemental analysis determines the mass fractions of carbon, hydrogen, nitrogen, and heteroatoms (like sulfur) in a sample. This technique is predicated on the complete combustion of the sample, followed by the quantitative analysis of the resulting gaseous products. For a synthetic chemist, elemental analysis provides a crucial checkpoint. If the experimental percentages of elements align with the calculated theoretical percentages for the proposed molecular formula, it lends strong evidence to the successful synthesis and purity of the target compound. Discrepancies, on the other hand, may indicate the presence of impurities, residual solvents, or an incorrect structural assignment.

Determining the Molecular Formula of 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid

To calculate the theoretical elemental composition, we must first establish the correct molecular formula from the compound's name.

  • Indole Core : The parent structure is indole (C₈H₇N).

  • 3-Carboxylic Acid : A carboxylic acid group (-COOH) at position 3 replaces a hydrogen atom.

  • 1-(carbamoylmethyl) : A carbamoylmethyl group (-CH₂CONH₂) at position 1 replaces the hydrogen on the indole nitrogen.

This substitution pattern results in the molecular formula C₁₁H₁₀N₂O₃ .

Theoretical Elemental Composition

The theoretical elemental percentages are calculated based on the molecular formula and the atomic masses of the constituent elements (C: 12.011 u, H: 1.008 u, N: 14.007 u, O: 15.999 u).

The molecular weight of C₁₁H₁₀N₂O₃ is: (11 × 12.011) + (10 × 1.008) + (2 × 14.007) + (3 × 15.999) = 132.121 + 10.080 + 28.014 + 47.997 = 218.212 g/mol

The theoretical elemental percentages are as follows:

ElementCalculationPercentage (%)
Carbon (C)(11 × 12.011) / 218.212 × 10060.55%
Hydrogen (H)(10 × 1.008) / 218.212 × 1004.62%
Nitrogen (N)(2 × 14.007) / 218.212 × 10012.84%
Oxygen (O)(3 × 15.999) / 218.212 × 10021.99%

Experimental vs. Theoretical Data: An Objective Comparison

ElementTheoretical %Experimental % (Hypothetical)Deviation (%)
C60.5560.41-0.14
H4.624.65+0.03
N12.8412.79-0.05

A generally accepted tolerance for the deviation between theoretical and experimental values is ±0.4%. The hypothetical data above falls well within this range, which would be considered a successful validation of the compound's elemental composition and, by extension, its empirical formula and purity.

Experimental Protocol: CHN Analysis

The following is a generalized workflow for elemental analysis using a modern automated CHN analyzer.

  • Sample Preparation : A small, precise amount of the dried, pure compound (typically 1-3 mg) is weighed into a tin or silver capsule.

  • Combustion : The capsule is dropped into a high-temperature furnace (around 900-1000 °C) with a stream of pure oxygen. This ensures complete combustion of the sample.

  • Reduction : The resulting gases (CO₂, H₂O, N₂, and nitrogen oxides) are passed through a reduction tube containing copper to convert any nitrogen oxides back to N₂.

  • Separation : The gas mixture is then passed through a chromatographic column to separate the CO₂, H₂O, and N₂.

  • Detection : The concentration of each gas is measured by a thermal conductivity detector.

  • Calculation : The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight.

Elemental_Analysis_Workflow cluster_sample_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing weigh Weigh 1-3 mg of Sample encapsulate Encapsulate in Tin/Silver Foil weigh->encapsulate combustion Combustion (~1000 °C, O₂) encapsulate->combustion reduction Reduction (Copper Furnace) combustion->reduction separation Gas Chromatography Separation reduction->separation detection Thermal Conductivity Detection separation->detection calculation Calculate %C, %H, %N detection->calculation comparison Compare with Theoretical Values calculation->comparison

Caption: Workflow of CHN Elemental Analysis.

Interpreting Discrepancies

Should the experimental results deviate from the theoretical values by more than the accepted ±0.4%, a thorough investigation is warranted. Common causes for such discrepancies include:

  • Residual Solvents : The presence of solvents from the reaction or purification process can significantly alter the elemental composition. For instance, residual ethyl acetate (C₄H₈O₂) would increase the carbon and hydrogen content.

  • Hygroscopic Nature : If the compound readily absorbs atmospheric moisture (H₂O), the hydrogen and oxygen percentages will be artificially high.

  • Incomplete Combustion : This can lead to lower than expected percentages for all elements.

  • Impurities : The presence of unreacted starting materials or byproducts will lead to inaccurate results.

In such cases, further purification (e.g., recrystallization, column chromatography) and characterization by other analytical methods such as NMR spectroscopy, mass spectrometry, and chromatography are essential to identify the source of the discrepancy and confirm the structure and purity of the compound.

Conclusion

Elemental analysis is an indispensable tool in chemical research and drug development for the validation of a compound's empirical formula. The close agreement between theoretical calculations for 1-(carbamoylmethyl)-1H-indole-3-carboxylic acid (C: 60.55%, H: 4.62%, N: 12.84%) and experimental data provides a high degree of confidence in the successful synthesis and purity of the molecule. Understanding the principles behind this technique, as well as the potential sources of error, is crucial for all researchers in the chemical sciences.

References

  • IUPAC. Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford (1997). Online version (2019-) created by S. J. Chalk. [Link]

  • "Elemental Analysis." Chemistry LibreTexts. [Link]

  • "Atomic Weights and Isotopic Compositions." National Institute of Standards and Technology (NIST). [Link]

Validation

A Senior Application Scientist's Guide to the Synthesis of N-Functionalized Indole-3-Carboxylic Acids: A Comparative Benchmarking

For researchers, scientists, and professionals in drug development, the N-functionalized indole-3-carboxylic acid scaffold is a cornerstone of modern medicinal chemistry. Its prevalence in pharmaceuticals, agrochemicals,...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the N-functionalized indole-3-carboxylic acid scaffold is a cornerstone of modern medicinal chemistry. Its prevalence in pharmaceuticals, agrochemicals, and functional materials necessitates robust and versatile synthetic strategies. The choice of synthetic route can profoundly impact yield, scalability, substrate scope, and overall efficiency. This guide provides an in-depth, objective comparison of the primary methodologies for constructing these valuable molecules, grounded in experimental data and field-proven insights.

The Strategic Importance of the N-Functionalized Indole-3-Carboxylic Acid Moiety

The indole ring system is a privileged structure in drug discovery, capable of interacting with a wide array of biological targets.[1] Functionalization at the nitrogen atom (N-1) and the carboxylic acid group at the C-3 position allows for fine-tuning of a molecule's physicochemical properties, including solubility, lipophilicity, and metabolic stability. This dual functionalization provides crucial handles for modulating biological activity and pharmacokinetic profiles, making these compounds highly sought-after in the development of novel therapeutics.

This guide will benchmark three principal synthetic strategies for accessing N-functionalized indole-3-carboxylic acids:

  • Direct N-Functionalization of Pre-formed Indole-3-Carboxylic Acids or Esters: A straightforward approach involving the modification of a readily available starting material.

  • Modern Transition-Metal-Catalyzed Annulations: Convergent methods that construct the N-functionalized indole core in a single, often one-pot, operation.

  • Classical Named Reactions: Time-tested methods such as the Fischer indole synthesis, adapted for the synthesis of the target compounds.

Strategy 1: Direct N-Functionalization of Indole-3-Carboxylic Acid Derivatives

This approach is often the most direct and is predicated on the availability of the parent indole-3-carboxylic acid or its corresponding esters. The key transformation is the selective functionalization of the indole nitrogen.

N-Alkylation

A common and generally high-yielding method for introducing alkyl groups onto the indole nitrogen. The use of greener and less hazardous alkylating agents like dimethyl carbonate (DMC) has gained traction over traditional alkyl halides.[2][3]

Causality of Experimental Choices: The indole N-H is acidic enough to be deprotonated by a moderately strong base like potassium carbonate. The resulting indolide anion is a potent nucleophile that readily attacks the electrophilic alkylating agent. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction, as it effectively solvates the potassium cation without interfering with the nucleophilicity of the indolide.

Experimental Protocol: N-Methylation of Methyl Indole-3-carboxylate using Dimethyl Carbonate [2][3]

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine methyl indole-3-carboxylate (1.0 eq), anhydrous potassium carbonate (K₂CO₃, ~1.5 eq), and anhydrous dimethylformamide (DMF, ~7 mL per gram of indole).

  • Addition of Reagent: Add dimethyl carbonate (DMC, ~3.0 eq) to the mixture.

  • Heating: Heat the reaction mixture to reflux (approximately 130 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction for completion (typically 3-4 hours) by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, cool the mixture in an ice bath to about 3 °C.

  • Precipitation: Slowly add ice-cold water (approximately 20 mL per gram of starting indole) to the cold reaction mixture. The product should precipitate as a pale-white solid.

  • Isolation: Collect the solid by filtration, wash with water, and dry under vacuum.

N-Arylation

Introducing an aryl group on the indole nitrogen is typically achieved via transition-metal-catalyzed cross-coupling reactions, most notably the Ullmann condensation and Buchwald-Hartwig amination. Copper-catalyzed Ullmann-type reactions are often favored for their cost-effectiveness.[4][5]

Causality of Experimental Choices: Copper(I) iodide is a common catalyst for Ullmann couplings. In the presence of a base like potassium phosphate and a suitable solvent such as DMF, an active copper-indolide species is formed. This species then undergoes oxidative addition with an aryl halide, followed by reductive elimination to yield the N-arylated product. The reaction is typically performed under an inert atmosphere to prevent oxidation of the catalyst.

Experimental Protocol: Copper-Catalyzed N-Arylation of Methyl Indole-3-carboxylate [4]

  • Reaction Setup: To a flame-dried Schlenk tube, add methyl indole-3-carboxylate (1.0 eq), the aryl bromide (1.2 eq), copper(I) iodide (CuI, 10 mol%), and potassium phosphate (K₃PO₄, 2.0 eq).

  • Solvent Addition: Add anhydrous dimethylformamide (DMF).

  • Inert Atmosphere: Evacuate and backfill the tube with argon or nitrogen three times.

  • Heating: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

  • Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

  • Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Strategy 2: Modern Transition-Metal-Catalyzed Annulations

These methods offer a more convergent approach, constructing the N-functionalized indole-3-carboxylic acid core from simpler, acyclic precursors. Palladium- and copper-catalyzed reactions are at the forefront of this strategy.

Palladium-Catalyzed Synthesis

Palladium catalysis allows for the construction of highly substituted indoles with excellent functional group tolerance.[6][7][8] One-pot procedures that combine C-N and C-C bond formation are particularly powerful.

Causality of Experimental Choices: A common strategy involves the coupling of an o-haloaniline with a suitable three-carbon synthon that already contains the carboxylic acid functionality or a precursor. The palladium catalyst, in conjunction with a phosphine ligand, facilitates a cascade of reactions, including C-N bond formation and subsequent intramolecular cyclization to form the indole ring. The choice of ligand is critical for achieving high catalytic activity and selectivity.

Experimental Protocol: One-Pot Synthesis of 4-Aminoindole-3-carboxylic Acids [6]

  • Reaction Setup: In a reaction tube, combine the 4-bromoindole-3-carboxamide substrate (1.0 eq), PdCl₂ (5 mol%), Xantphos (5 mol%), and cesium carbonate (Cs₂CO₃, 1.5 eq).

  • Additive and Solvent: Add cesium pivalate (PivOCs, 1.1 eq) and mesitylene as the solvent.

  • Water Addition: Add a controlled amount of water (e.g., 20 µL for a 0.2 mmol scale reaction).

  • Inert Atmosphere: Purge the tube with nitrogen.

  • Heating: Heat the reaction mixture to 140 °C for 16 hours.

  • Work-up and Purification: After cooling, the product is isolated and purified by column chromatography.

Copper-Catalyzed Synthesis

Copper-catalyzed methods provide a cost-effective alternative to palladium for the synthesis of N-functionalized indoles.[4] These reactions often proceed via sequential C-N bond formation and intramolecular C-H activation/cyclization.

Causality of Experimental Choices: A copper(II) catalyst can facilitate the initial N-arylation of an aminoacrylate with an arylboronic acid (Chan-Lam coupling). The resulting intermediate can then undergo an intramolecular oxidative cross-dehydrogenative coupling (CDC) to form the indole ring. An oxidant is required for the CDC step.

Strategy 3: Classical Named Reactions

While modern methods offer significant advantages, classical reactions like the Fischer indole synthesis remain relevant, particularly for large-scale production where cost of starting materials is a primary concern.

Fischer Indole Synthesis

The Fischer indole synthesis is a robust method for forming the indole ring from a phenylhydrazine and a carbonyl compound under acidic conditions.[9][10][11][12] To obtain an N-functionalized indole-3-carboxylic acid, an N-substituted phenylhydrazine and a pyruvate derivative are required.

Causality of Experimental Choices: The reaction proceeds through the formation of a phenylhydrazone, which then undergoes a[2][2]-sigmatropic rearrangement under acidic conditions. This is followed by cyclization and elimination of ammonia to form the aromatic indole ring. The acid catalyst is crucial for protonating the hydrazone and facilitating the rearrangement and cyclization steps.

Experimental Protocol: Synthesis of 1-Methyl-2-indolecarboxylic Acid (adapted for indole-3-carboxylic acid synthesis)[9]

  • Hydrazone Formation: An N-methylphenylhydrazine is condensed with a pyruvate ester (e.g., ethyl pyruvate) in a suitable solvent like ethanol, often with catalytic acid, to form the corresponding hydrazone.

  • Cyclization: The isolated hydrazone is then treated with a strong acid catalyst, such as polyphosphoric acid (PPA) or zinc chloride (ZnCl₂), and heated to induce cyclization.

  • Work-up: The reaction mixture is cooled and quenched with water or a base.

  • Extraction and Purification: The product is extracted with an organic solvent and purified by crystallization or chromatography.

  • Hydrolysis (if necessary): If an ester was used, the final step is hydrolysis to the carboxylic acid.

Comparative Analysis of Synthetic Routes

Method Starting Materials Key Reagents/Catalysts Typical Yields Advantages Disadvantages
Direct N-Alkylation Indole-3-carboxylic acid/ester, alkylating agentBase (e.g., K₂CO₃, NaH)85-97%[2]High yielding, straightforward, uses readily available starting materials.Limited to alkyl substituents, potential for C-alkylation side products.
Direct N-Arylation Indole-3-carboxylic acid/ester, aryl halideCuI or Pd catalyst, baseGood to high[4][5]Wide range of aryl groups can be introduced, good functional group tolerance.Requires transition metal catalyst, can be sensitive to reaction conditions.
Palladium-Catalyzed Annulation o-Haloaniline, alkyne/carbonyl compoundPd catalyst, ligand, base34-85%[6]Convergent, one-pot procedures available, excellent functional group tolerance.Catalyst and ligand can be expensive, optimization of reaction conditions may be required.
Copper-Catalyzed Annulation Enamine, aryl halide or Arylboronic acid, aminoacrylateCu catalyst, base, oxidantGood to excellentCost-effective catalyst, good for specific substitution patterns.May require stoichiometric amounts of copper salts in some cases, can have narrower substrate scope than palladium.
Fischer Indole Synthesis N-substituted phenylhydrazine, pyruvate derivativeAcid catalyst (Brønsted or Lewis)Variable, can be low to moderate[9]Inexpensive starting materials, scalable.Harsh reaction conditions (high temperatures, strong acids), can produce side products, limited functional group tolerance.

Visualizing the Synthetic Workflows

Synthetic_Workflows cluster_0 Direct N-Functionalization cluster_1 Transition-Metal Annulation cluster_2 Fischer Indole Synthesis Indole3COOH Indole-3-carboxylic Acid / Ester N_Alkylated N-Alkyl Indole-3-carboxylic Acid Indole3COOH->N_Alkylated Alkylation (e.g., DMC, K2CO3) N_Arylated N-Aryl Indole-3-carboxylic Acid Indole3COOH->N_Arylated Arylation (e.g., CuI, Aryl-Br) Haloaniline o-Haloaniline N_Func_Indole N-Functionalized Indole-3-carboxylic Acid Haloaniline->N_Func_Indole Pd or Cu Catalysis (One-Pot) Alkyne Alkyne/Carbonyl Precursor Alkyne->N_Func_Indole Pd or Cu Catalysis (One-Pot) Hydrazine N-Substituted Phenylhydrazine Fischer_Product N-Functionalized Indole-3-carboxylic Acid Hydrazine->Fischer_Product Acid Catalysis (e.g., PPA) Pyruvate Pyruvate Derivative Pyruvate->Fischer_Product Acid Catalysis (e.g., PPA)

Caption: Comparative overview of synthetic workflows.

Conclusion and Future Outlook

The synthesis of N-functionalized indole-3-carboxylic acids is a mature field with a diverse array of reliable methods. The choice of the optimal route is highly dependent on the specific target molecule, the desired scale of the synthesis, and the available resources.

  • Direct N-functionalization is often the most practical approach for simple alkyl and aryl substituents, benefiting from high yields and operational simplicity.

  • Modern transition-metal-catalyzed annulations provide unparalleled flexibility and convergence, allowing for the rapid construction of complex and highly functionalized indole cores in a single step. These methods are particularly well-suited for diversity-oriented synthesis in drug discovery programs.

  • The Fischer indole synthesis , while facing challenges with harsh conditions and limited functional group tolerance, remains a viable option for large-scale synthesis of specific targets due to the low cost of starting materials.

Future developments in this field will likely focus on the use of more sustainable and environmentally benign catalysts and reaction conditions. The continued evolution of one-pot and tandem reactions will further streamline the synthesis of these important molecules, accelerating the pace of innovation in medicinal chemistry and materials science.

References

  • Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applic
  • Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids via a Sequential Water-Mediated Nucleophilic Addition to Amides/Esters and Carbon–Heteroatom Cross-Coupling Reaction Strategy. ACS Publications[Link]

  • A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate. ResearchGate[Link]

  • Synthesis of N-substituted indole-3-carboxylic acid derivatives via Cu(I)-catalyzed intramolecular amination of aryl bromides. PubMed[Link]

  • Synthesis of N-Substituted Indole-3-carboxylic Acid Derivatives via Cu(I)-Catalyzed Intramolecular Amination of Aryl Bromides. Moscow State University[Link]

  • Synthesis of Indoles from o-Haloanilines. ACS Publications[Link]

  • Bischler–Möhlau indole synthesis. Wikipedia[Link]

  • Bischler-Möhlau Indole Synthesis. Merck & Co.[Link]

  • Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. ACS Publications[Link]

  • Fischer indole synthesis. Wikipedia[Link]

  • One-pot, regioselective synthesis of functionalized indole derivatives: a three-component domino reaction of arylamine. Arkivoc[Link]

  • Fischer Indole Synthesis. Organic Chemistry Portal[Link]

  • Synthesis and Chemistry of Indole. SlideShare[Link]

  • The Copper-Catalyzed N-Arylation of Indoles. ACS Publications[Link]

  • Recent Progress Concerning the N-Arylation of Indoles. PMC[Link]

  • One‐Pot Synthesis of Polysubstituted Indoles via the Indium‐Promoted Regioselective Hydrohydrazination of Terminal Alkynes. Wiley Online Library[Link]

  • Copper(II)-catalyzed synthesis of multisubstituted indoles through sequential Chan–Lam and cross-dehydrogenative coupling reactions. RSC Publishing[Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. PMC[Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.